5-Bromo-4-(diethylamino)pyridine-3-sulfonamide

Core Science & Biosynthesis

The Pharmacological Versatility of Pyridine-3-Sulfonamide Derivatives: A Technical Whitepaper

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals

Executive Summary & Pharmacological Landscape

The pyridine-3-sulfonamide scaffold has emerged as a highly privileged pharmacophore in modern drug discovery. Historically viewed merely as a chemical intermediate, advanced structure-activity relationship (SAR) studies have repositioned 4-substituted pyridine-3-sulfonamides as potent, selective modulators across a diverse array of therapeutic targets.

The core advantage of this scaffold lies in the "ring approach concept." The electron-withdrawing nature of the pyridine ring significantly increases the acidity of the sulfonamide group compared to traditional benzenesulfonamides [1]. This lower pKa​ ensures that a higher fraction of the molecule exists in its active, anionic state ( −SO2​NH− ) at physiological pH, drastically enhancing its coordination affinity with metalloenzymes like Carbonic Anhydrases (CAs)[2]. Furthermore, its susceptibility to nucleophilic aromatic substitution at the C4 position allows for rapid diversification via "click" chemistry (CuAAC), enabling precise tuning of lipophilicity and target selectivity [3].

Core Mechanism of Action: Metalloenzyme Inhibition

The primary and most extensively validated mechanism of action for pyridine-3-sulfonamide derivatives is the potent inhibition of zinc-containing metalloenzymes, specifically the tumor-associated Carbonic Anhydrase isoforms IX and XII (hCA IX / hCA XII) [1, 3].

In hypoxic tumor microenvironments, hCA IX is overexpressed to manage intracellular acidosis by catalyzing the reversible hydration of carbon dioxide ( CO2​+H2​O⇌HCO3−​+H+ ).

The Causal Mechanism of Inhibition:

• Deprotonation: Upon entering the physiological environment, the enhanced acidity of the pyridine-3-sulfonamide ensures rapid deprotonation into an anion.

• Zinc Coordination: The deprotonated sulfonamide nitrogen acts as a strong Lewis base, coordinating directly with the Zn2+ ion in the enzyme's active site.

• Steric Displacement: This binding event physically displaces the zinc-bound water molecule (or hydroxide ion) essential for the catalytic hydration of CO2​ , effectively paralyzing the enzyme and inducing lethal intracellular acidification in the tumor [1].

Figure 1: Mechanistic pathway of CA IX inhibition by pyridine-3-sulfonamide derivatives.

Expanding the Therapeutic Arsenal

While hCA inhibition remains the flagship application, the pyridine-3-sulfonamide moiety has demonstrated remarkable polypharmacology when fused with specific bulky moieties:

• Anti-Inflammatory (NLRP3 / PKR Inhibition): Novel sulfonamide-substituted tetrahydroquinoline derivatives have been identified as dual inhibitors of the NLRP3 inflammasome and Protein Kinase R (PKR). By directly binding to the NACHT domain of NLRP3, these compounds prevent inflammasome assembly and subsequent IL-1β release, offering a new paradigm for treating auto-inflammatory diseases [4].

• Antiviral (HCV NS4B Target): 6-(indol-2-yl)pyridine-3-sulfonamides have been optimized to target the Hepatitis C Virus (HCV) NS4B protein. SAR optimization of the indole N-1 and C-5/C-6 positions yielded compounds with excellent oral bioavailability and sub-nanomolar potency against HCV RNA replication [5].

• Antibacterial (Brucella suis): Specific 4-heterocyclic derivatives exhibit profound selectivity for bacterial β -carbonic anhydrases (BsuCA1/2) over human off-target isoforms (hCA I/II), presenting a novel mechanism to combat antibiotic-resistant pathogens [2].

Quantitative Pharmacodynamics

To contextualize the structure-activity relationship, the following table synthesizes the inhibitory constants ( Ki​ ) and effective concentrations ( EC50​ ) of select pyridine-3-sulfonamide derivatives across various targets.

Compound Class / Modification	Primary Target	Off-Target	Target Affinity ( Ki​ / EC50​ )	Selectivity Index	Ref
4-Substituted (Click Tailing)	hCA XII (Tumor)	hCA II (Cytosolic)	Ki​=91 nM	23.3-fold	[3]
2-Naphthyl Triazole Hybrid	hCA IX (Tumor)	hCA I (Cytosolic)	Ki​=32.11 nM	3.48-fold	[3]
Tetrahydroquinoline-Fused	NLRP3 (NACHT)	LRR Domain		High	[4]
6-(indol-2-yl) Derivative	HCV NS4B	Cellular GAPDH	EC50​=2 nM	>5000-fold	[5]
4-Halogenophenylpiperazinyl	BsuCA1 (Bacterial)	hCA I/II	Ki​=34 nM	High	[2]

Experimental Methodologies & Validation Protocols

Trust in pharmacological data relies on the robustness of the experimental design. Below are the self-validating protocols utilized to characterize these derivatives.

Protocol A: Stopped-Flow CO2​ Hydration Assay (CA Inhibition)

Rationale: The physiological hydration of CO2​ by CAs is one of the fastest known enzymatic reactions ( kcat​≈106 s−1 ). Standard steady-state spectrophotometry is too slow to capture this kinetics. We employ stopped-flow instrumentation to monitor the rapid change in absorbance of a pH indicator, providing precise Ki​ calculations [1].

Step-by-Step Workflow:

• Reagent Preparation: Prepare 10 mM HEPES buffer (pH 7.4) containing 0.2 M Na2​SO4​ (to maintain constant ionic strength) and 0.2 mM Phenol Red as the pH indicator.

• Enzyme-Inhibitor Pre-incubation: Incubate recombinant hCA IX (10 nM) with varying concentrations of the pyridine-3-sulfonamide derivative (0.1 nM to 10 μ M) for 15 minutes at 20°C to ensure thermodynamic equilibrium of the zinc-coordination bond.

• Substrate Saturation: Prepare a saturated CO2​ solution (approx. 15 mM) by bubbling pure CO2​ gas into distilled water at 20°C for 30 minutes.

• Stopped-Flow Execution: Rapidly mix equal volumes of the Enzyme-Inhibitor solution and the CO2​ substrate solution in the stopped-flow spectrophotometer.

• Data Acquisition: Monitor the decrease in absorbance at 557 nm (the isosbestic point of Phenol Red) over a 10-second window.

• Self-Validation: Run an uncatalyzed blank (buffer + CO2​ without enzyme) to establish the baseline hydration rate. Subtract this from the catalyzed rates to isolate enzyme-specific kinetics and calculate Ki​ using the Cheng-Prusoff equation.

Protocol B: Biolayer Interferometry (BLI) for Target Affinity

Rationale: To validate direct target engagement (e.g., NLRP3 NACHT domain) without the steric hindrance of bulky fluorophores, BLI is utilized. It measures the interference pattern of white light reflected from a biosensor surface, providing real-time kinetic data ( kon​ , koff​ , and KD​ ) [4].

Step-by-Step Workflow:

• Biosensor Hydration: Hydrate Super Streptavidin (SSA) biosensors in kinetic buffer (PBS, 0.05% Tween-20, 0.1% BSA) for 10 minutes to prevent non-specific binding.

• Ligand Immobilization: Load biotinylated recombinant target protein (e.g., NLRP3 NACHT domain, 50 μ g/mL) onto the SSA biosensors until a wavelength shift of 1.0 nm is achieved.

• Baseline Stabilization: Wash the sensors in kinetic buffer for 60 seconds to establish a stable baseline. Crucial for validating that the protein is firmly immobilized.

• Association Phase: Submerge the biosensors into wells containing a serial dilution of the pyridine-3-sulfonamide inhibitor (1.25 μ M to 20 μ M) for 120 seconds.

• Dissociation Phase: Move the sensors back into the kinetic buffer to monitor the dissociation of the inhibitor for 120 seconds.

• Data Fitting: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract the equilibrium dissociation constant ( KD​ ).

Figure 2: Biolayer Interferometry (BLI) workflow for quantifying target binding affinity.

Conclusion

The pyridine-3-sulfonamide structural motif transcends its origins as a simple chemical building block. By leveraging the electron-withdrawing properties of the pyridine ring to enhance sulfonamide acidity, researchers have engineered highly selective inhibitors for metalloenzymes, viral replication machinery, and inflammatory inflammasomes. Future drug development should continue to exploit the C4 position for click-chemistry modifications, allowing for the rapid generation of highly selective, orally bioavailable therapeutics.

References

• BenchChem.The Pivotal Role of 4-Chloropyridine-3-sulfonamide Derivatives as Carbonic Anhydrase Inhibitors: A Mechanistic Whitepaper.
• Taylor & Francis.Inhibition studies of Brucella suis β-carbonic anhydrases with a series of 4-substituted pyridine-3-sulphonamides.
• National Institutes of Health (PMC).4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies.
• Journal of Medicinal Chemistry (ACS Publications).Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome.
• PubMed.Structure-activity relationship (SAR) optimization of 6-(indol-2-yl)

An In-depth Technical Guide to Brominated Pyridine Sulfonamide Intermediates

Introduction: The Strategic Convergence of Three Pharmacophores

In the landscape of modern medicinal chemistry, the pyridine ring stands as a "privileged" scaffold, a structural motif frequently found in drugs approved by the FDA.[1] Its ability to act as a hydrogen bond acceptor and its tunable electronic properties make it a cornerstone of drug design.[1][2] When this heterocycle is functionalized with a sulfonamide group—a key component in a wide array of therapeutic agents from antibacterials to anticancer drugs—a powerful synergistic pharmacophore is created.[1][3] The sulfonamide moiety often serves as a bioisostere for a carboxylic acid, enhancing metabolic stability and solubility while maintaining crucial hydrogen bonding interactions.[1]

The strategic introduction of a bromine atom onto this pyridine sulfonamide core further refines its molecular profile. Bromine, as a heavy halogen, significantly modulates a molecule's physicochemical properties, including lipophilicity, polarizability, and metabolic stability.[4] This "halogen-tuning" can enhance binding affinity to biological targets and improve pharmacokinetic profiles, making brominated pyridine sulfonamides a particularly fertile ground for the discovery of novel therapeutics.[4] This guide provides an in-depth exploration of the synthesis, properties, and applications of these vital intermediates, offering field-proven insights for researchers, scientists, and drug development professionals.

Part 1: Synthetic Strategies for Brominated Pyridine Sulfonamides

The construction of brominated pyridine sulfonamides can be approached through several strategic pathways. A retrosynthetic analysis reveals two primary bond disconnections: the crucial sulfur-nitrogen (S-N) bond of the sulfonamide and the carbon-bromine (C-Br) or carbon-sulfur (C-S) bonds on the pyridine ring. The choice of strategy is often dictated by the availability of starting materials and the desired substitution pattern on the final molecule.

Section 1.1: Retrosynthetic Analysis

The core challenge lies in the efficient and regioselective assembly of the three key components: the pyridine ring, the bromine atom, and the sulfonamide group. The following diagram illustrates the primary retrosynthetic pathways.

Caption: Key retrosynthetic disconnections for brominated pyridine sulfonamides.

Section 1.2: Synthesis of the Brominated Pyridine Moiety

The introduction of bromine onto the pyridine ring can be achieved either by direct halogenation of a pre-formed pyridine or by building the ring with the bromine atom already in place. Modern C-H functionalization techniques have emerged as powerful tools for this purpose.

Method A: Direct Bromination of Pyridine Scaffolds

Direct bromination offers the most straightforward approach, though regioselectivity can be a challenge due to the electron-deficient nature of the pyridine ring.

• Causality Behind Experimental Choices: The choice of brominating agent is critical. N-bromosuccinimide (NBS) is a common choice, but for less reactive substrates, stronger agents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can be more effective, often requiring no additional solvent.[5] The reaction conditions, such as temperature and the presence of a catalyst (e.g., an acid), are optimized to control the position of bromination.

Method B: Advanced C-H Functionalization Strategies

Transition-metal-catalyzed C-H activation has revolutionized the synthesis of functionalized heterocycles, allowing for the direct conversion of C-H bonds to C-Br bonds with high regioselectivity.[6][7]

• Expertise & Experience: This approach avoids the often harsh conditions of classical electrophilic aromatic substitution. The regioselectivity is controlled by directing groups on the pyridine ring, which coordinate to the metal catalyst and guide the functionalization to a specific position (ortho, meta, or para).[8][9] For instance, an iridium-catalyzed borylation followed by a copper(II) bromide-mediated halodeboronation provides a streamlined, directing-group-free synthesis of highly functionalized bromopyridines.[6]

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The Genesis of a Revolution in Diuresis: A Technical Guide to the History and Discovery of Loop Diuretic Intermediates

For Researchers, Scientists, and Drug Development Professionals

Abstract

The advent of loop diuretics marked a paradigm shift in the management of edematous states and hypertension. This in-depth technical guide navigates the historical landscape and chemical evolution that led to this therapeutic breakthrough. We dissect the core chemical intermediates that form the foundation of the most prominent loop diuretics: furosemide, bumetanide, torsemide, and ethacrynic acid. By delving into their discovery, synthetic pathways, and the underlying structure-activity relationships, this guide offers a comprehensive resource for researchers and professionals in the field of medicinal chemistry and drug development. We will explore detailed, validated synthetic protocols, elucidate the rationale behind experimental choices, and provide a framework for understanding the self-validating nature of these chemical processes.

The Dawn of High-Ceiling Diuresis: From Serendipity to Sulfonamides

The story of loop diuretics is one of scientific serendipity intertwined with methodical chemical exploration. The initial observation of the diuretic effects of sulfanilamide, an early antibacterial agent, in the 1930s, opened a new avenue for therapeutic intervention.[1] Researchers quickly realized that the sulfonamide moiety (SO₂NH₂) was a key pharmacophore responsible for this activity. This led to the systematic modification of the sulfanilamide scaffold, a journey that would ultimately culminate in the discovery of potent diuretics that act on the thick ascending limb of the loop of Henle, the so-called "high-ceiling" diuretics.[]

The core chemical structures that emerged from this research were derivatives of 5-sulfamoyl-2-aminobenzoic acid and 5-sulfamoyl-3-aminobenzoic acid.[3] These aromatic scaffolds provided a versatile platform for chemical modification, allowing for the fine-tuning of diuretic potency and pharmacokinetic profiles.

Furosemide: The Archetypal Loop Diuretic and its Anthranilic Acid Core

Furosemide, a potent and widely used loop diuretic, is a derivative of anthranilic acid (2-aminobenzoic acid).[4] Its discovery in the early 1960s was a landmark achievement, providing a diuretic with a rapid onset and short duration of action.[5] The synthesis of furosemide hinges on the preparation of a key intermediate: 2,4-dichloro-5-sulfamoylbenzoic acid .

The Crucial Intermediate: 2,4-dichloro-5-sulfamoylbenzoic Acid

The synthesis of this intermediate is a classic example of electrophilic aromatic substitution and subsequent functional group manipulation. The causality behind the chosen synthetic route lies in the need to introduce the sulfamoyl group at a specific position on the 2,4-dichlorobenzoic acid starting material to achieve optimal diuretic activity.

Synthetic Pathway of 2,4-dichloro-5-sulfamoylbenzoic Acid

Caption: Synthetic pathway for 2,4-dichloro-5-sulfamoylbenzoic acid.

Experimental Protocol: Synthesis of 2,4-dichloro-5-sulfamoylbenzoic Acid [3][6]

• Step 1: Chlorosulfonation. 2,4-Dichlorobenzoic acid is reacted with an excess of chlorosulfonic acid. The reaction is typically heated to drive the electrophilic substitution, introducing the chlorosulfonyl group (-SO₂Cl) onto the aromatic ring. The electron-withdrawing nature of the two chlorine atoms and the carboxylic acid group directs the substitution to the 5-position.

• Step 2: Ammonolysis. The resulting 2,4-dichloro-5-(chlorosulfonyl)benzoic acid is then carefully treated with aqueous ammonia. The highly reactive sulfonyl chloride is readily displaced by the nucleophilic ammonia to form the stable sulfonamide. This reaction is typically carried out at low temperatures to control its exothermicity.

• Self-Validation: The purity of the intermediate can be assessed by techniques such as High-Performance Liquid Chromatography (HPLC) and its structure confirmed by spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.[7][8] The melting point of the crystalline product also serves as a key indicator of purity.

From Intermediate to Active Pharmaceutical Ingredient: The Synthesis of Furosemide

The final step in the synthesis of furosemide involves the nucleophilic aromatic substitution of the chlorine atom at the 4-position of 2,4-dichloro-5-sulfamoylbenzoic acid with furfurylamine.[4]

Synthetic Pathway of Furosemide

Caption: Final step in the synthesis of Furosemide.

Experimental Protocol: Synthesis of Furosemide [6]

• Reaction Conditions: The reaction is typically carried out in a high-boiling solvent, and often in the presence of a base to neutralize the HCl generated during the substitution. The choice of furfurylamine is critical to the final structure and activity of furosemide.

• Causality: The activating effect of the adjacent carboxylic acid and the deactivating effect of the sulfamoyl group make the chlorine at the 4-position susceptible to nucleophilic attack. The furan moiety introduced in this step is crucial for the diuretic potency of furosemide.

Bumetanide: Enhancing Potency through Strategic Substitution

Bumetanide, a loop diuretic significantly more potent than furosemide, emerged from further exploration of the 5-sulfamoyl-3-aminobenzoic acid scaffold.[9] Its synthesis showcases a sophisticated strategy of using a nitro group as both a directing and an activating group, which is later converted to the desired amine. The key intermediate in this synthesis is 4-chloro-3-nitro-5-sulfamoylbenzoic acid .[10]

The Nitro-Activated Intermediate: 4-chloro-3-nitro-5-sulfamoylbenzoic Acid

The synthesis of this intermediate begins with 4-chlorobenzoic acid and involves a series of electrophilic aromatic substitutions.

Synthetic Pathway of 4-chloro-3-nitro-5-sulfamoylbenzoic Acid

Caption: Synthesis of the key bumetanide intermediate.

Experimental Protocol: Synthesis of 4-chloro-3-nitro-5-sulfamoylbenzoic Acid [11][12]

• Step 1: Chlorosulfonation. Similar to the furosemide intermediate synthesis, 4-chlorobenzoic acid is first chlorosulfonated.

• Step 2: Nitration. The resulting 4-chloro-3-(chlorosulfonyl)benzoic acid is then nitrated. The strong electron-withdrawing nature of the existing substituents directs the incoming nitro group to the 5-position.

• Step 3: Ammonolysis. The chlorosulfonyl group is subsequently converted to a sulfamoyl group by reaction with ammonia.

• Causality of Experimental Choices: The nitro group is strategically introduced to activate the chlorine atom at the 4-position for subsequent nucleophilic substitution and to serve as a precursor to the amine group in the final bumetanide molecule.

The Path to Bumetanide: A Multi-Step Transformation

The conversion of 4-chloro-3-nitro-5-sulfamoylbenzoic acid to bumetanide involves a nucleophilic aromatic substitution, reduction of the nitro group, and finally, reductive amination.

Synthetic Pathway of Bumetanide

Caption: The multi-step synthesis of Bumetanide.

Experimental Protocol: Synthesis of Bumetanide [13][14]

• Step 1: Nucleophilic Aromatic Substitution. The activated chlorine atom is displaced by a phenoxy group through reaction with phenol in the presence of a base.

• Step 2: Reduction of the Nitro Group. The nitro group is then reduced to a primary amine using standard reduction methods, such as catalytic hydrogenation (e.g., H₂ over Palladium on carbon).

• Step 3: Reductive Amination. The final step involves the reaction of the amine with butyraldehyde in the presence of a reducing agent to form the n-butylamino side chain.

• Self-Validation: Each intermediate and the final product must be rigorously purified and characterized. HPLC is essential for monitoring reaction progress and assessing purity, while NMR and mass spectrometry confirm the chemical structures.

Torsemide: A Pyridine-Based Loop Diuretic

Torsemide represents a structural departure from the benzoic acid-based loop diuretics, featuring a pyridine ring as its core. Its synthesis relies on the key intermediate 4-chloropyridine-3-sulfonamide .[15]

The Pyridyl Intermediate: 4-chloropyridine-3-sulfonamide

The synthesis of this intermediate starts from 4-hydroxypyridine.

Synthetic Pathway of 4-chloropyridine-3-sulfonamide

Caption: Synthesis of the key torsemide intermediate.

Experimental Protocol: Synthesis of 4-chloropyridine-3-sulfonamide [16]

• Step 1: Sulfonation. 4-Hydroxypyridine is sulfonated using fuming sulfuric acid to introduce the sulfonic acid group at the 3-position.

• Step 2: Chlorination. The sulfonic acid is then converted to the sulfonyl chloride, and the hydroxyl group is replaced by a chlorine atom using a chlorinating agent like a mixture of phosphorus pentachloride and phosphorus oxychloride.

• Step 3: Ammonolysis. The resulting 4-chloropyridine-3-sulfonyl chloride is reacted with ammonia to form the sulfonamide.

• Causality: The choice of a pyridine core was a strategic decision to explore novel chemical space and potentially improve the diuretic profile. The synthetic route is designed to efficiently introduce the necessary functional groups onto this heterocyclic scaffold.

Completing the Synthesis of Torsemide

The final steps in torsemide synthesis involve a nucleophilic aromatic substitution followed by reaction with an isocyanate.[17][18]

Synthetic Pathway of Torsemide

Caption: The final steps in the synthesis of Torsemide.

Ethacrynic Acid: A Departure from the Sulfonamide Scaffold

Ethacrynic acid stands apart from the other major loop diuretics as it is not a sulfonamide derivative.[19] It is a phenoxyacetic acid derivative, and its mechanism of action, while still involving inhibition of the Na-K-2Cl symporter, is distinct. Its synthesis is centered around the intermediate 2,3-dichloro-4-(2-methylenebutyryl)phenoxyacetic acid .[9]

The Phenoxyacetic Acid Core: Synthesis of Ethacrynic Acid

The synthesis of ethacrynic acid starts from 2,3-dichlorophenoxyacetic acid.

Synthetic Pathway of Ethacrynic Acid

Caption: Synthetic pathway for Ethacrynic Acid.

Experimental Protocol: Synthesis of Ethacrynic Acid [9][20]

• Step 1: Friedel-Crafts Acylation. 2,3-Dichlorophenoxyacetic acid is acylated with butyryl chloride in a Friedel-Crafts reaction to introduce the butyryl group.

• Step 2: Mannich Reaction. The resulting ketone undergoes a Mannich reaction with formaldehyde and dimethylamine to form a Mannich base intermediate.

• Step 3: Elimination. The Mannich base is then subjected to heat, which causes the elimination of dimethylamine and the formation of the α,β-unsaturated ketone moiety characteristic of ethacrynic acid.

• Causality and Self-Validation: The α,β-unsaturated ketone is a crucial pharmacophore for the activity of ethacrynic acid, acting as a Michael acceptor. The synthesis is designed to introduce this functionality efficiently. Purity and identity are confirmed through standard analytical techniques, including HPLC and spectroscopy.

Conclusion: A Legacy of Innovation in Medicinal Chemistry

The history of loop diuretic intermediates is a testament to the power of medicinal chemistry to transform therapeutic options. From the initial serendipitous discovery of the diuretic properties of sulfonamides to the rational design of highly potent and structurally diverse molecules, the journey has been one of continuous innovation. The key intermediates discussed in this guide—2,4-dichloro-5-sulfamoylbenzoic acid, 4-chloro-3-nitro-5-sulfamoylbenzoic acid, 4-chloropyridine-3-sulfonamide, and the precursors to ethacrynic acid—represent fundamental building blocks in the synthesis of these life-saving drugs. A thorough understanding of their synthesis, reactivity, and the rationale behind their development is essential for any researcher or professional dedicated to the advancement of pharmaceutical sciences. The self-validating nature of the described synthetic protocols, when coupled with modern analytical techniques, ensures the production of high-purity active pharmaceutical ingredients, a cornerstone of drug safety and efficacy.

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Toxicity Profile and Safety Assessment of Pyridine Sulfonamides in Drug Development

Executive Summary

Pyridine sulfonamides represent a privileged scaffold in modern medicinal chemistry, exhibiting potent efficacy across antimicrobial, antiviral, and oncological indications. However, their clinical translation is frequently bottlenecked by dose-limiting toxicities, including off-target kinase inhibition, cytotoxicity, and reactive metabolite formation. This technical guide provides an in-depth evaluation of the toxicity profile and safety assessment protocols for pyridine sulfonamides, offering drug development professionals actionable strategies for structural optimization and risk mitigation.

The Pharmacological Dichotomy of Pyridine Sulfonamides

The sulfonamide moiety, particularly when fused with a pyridine ring, offers multiple hydrogen-bond donors and acceptors that significantly enhance target affinity[1]. This structural versatility allows pyridine sulfonamides to act as highly effective dual inhibitors of dihydropteroate synthase (DHPS) and dihydrofolate reductase (DHFR)[2], potent PI3Kδ inhibitors[3], and HIV-1 reverse transcriptase modulators[1].

However, the very features that drive efficacy—high binding affinity and metabolic stability—can also precipitate severe off-target interactions. The polar nature of the sulfonamide group makes it an efficient zinc-binding moiety, which can inadvertently inhibit off-target metalloenzymes like human carbonic anhydrases (hCAs), leading to systemic toxicity and disrupting physiological pH balances[4].

Mechanistic Toxicology and Off-Target Liabilities

Understanding the causality behind pyridine sulfonamide toxicity is paramount for rational drug design. As researchers, we must look beyond basic cell death and identify the specific biochemical pathways driving these adverse events.

• Glutathione (GSH) Trapping and Hepatotoxicity: Certain pyridine sulfonamide derivatives undergo hepatic metabolism via CYP450 enzymes to form reactive electrophilic intermediates. These intermediates covalently bind to and deplete cellular glutathione (GSH), leading to severe oxidative stress and hepatotoxicity. Structural optimization, such as altering the substitution pattern on the pyridine ring, has been shown to successfully prevent GSH trapping, a strategy utilized in the development of the clinical candidate GSK251[3].

• Off-Target Kinase Inhibition: Poor selectivity can lead to the unintended inhibition of vital kinase isoforms, resulting in cell cycle arrest and apoptosis in non-target, healthy tissues[5].

Fig 1. Metabolic bioactivation and off-target toxicity pathways of pyridine sulfonamides.

Structural Optimization: Engineering Out Toxicity

Mitigating the toxicity of pyridine sulfonamides requires precise structural tuning. Structure-Activity Relationship (SAR) studies reveal that the introduction of terminal sulfonamide groups can significantly reduce cytotoxicity and improve the overall selectivity index[1].

For instance, replacing a 2-carboxamide group with a pyridine sulfonamide in indolylarylsulfone (IAS) derivatives reduced cytotoxicity against normal cell lines while maintaining low nanomolar antiviral potency[1]. Furthermore, adjusting the carbon chain length and incorporating fluorine substituents ortho to the pyridine nitrogen can optimize the pharmacokinetic profile, reducing intrinsic clearance and extending the drug's half-life[3].

Table 1: Cytotoxicity and Target Inhibition Profiles of Select Derivatives

Compound Class	Primary Target	Efficacy (IC50/EC50)	Toxicity/Safety Profile
GSK251	PI3Kδ	High potency	Optimized to avoid GSH trapping; suitable rat toxicity profile[3].
N-Sulfonamide 2-Pyridone (11a)	DHPS / DHFR	2.76 μg/mL / 0.20 μg/mL	Low cytotoxicity on HFB4 human dermal fibroblasts[2].
IAS Derivative (R10L4)	HIV-1 RT	0.007 μmol/L	CC50 = 216.51 μmol/L (Reduced cytotoxicity via terminal sulfonamide)[1].
Pyrimidine-Sulfonamide (3a)	Colon Cancer	5.66 μM	Low cytotoxicity toward normal MRC-5 cells (Selectivity Index = 10.1)[5].

High-Fidelity Safety Assessment Protocols

To ensure a self-validating system, safety assessments must be conducted hierarchically. In my experience as a Senior Application Scientist, moving systematically from high-throughput in vitro screens to complex in vivo models prevents late-stage clinical failures.

Fig 2. Hierarchical safety assessment workflow for pyridine sulfonamides.

Protocol: In Vitro Cytotoxicity and Apoptosis Assessment (MTT Assay)

Rationale: We mandate the use of normal human fibroblast lines (e.g., MRC-5 or HFB4) alongside target diseased cells. This dual-screening approach establishes a definitive therapeutic window, ensuring that observed cell death is mechanism-specific rather than a result of generalized chemical toxicity[2],[5].

• Cell Culturing and Seeding: Seed MRC-5 or HFB4 cells in 96-well plates at a density of 1×104 cells/well in complete medium.

  • Causality: Proper density ensures cells are in the exponential growth phase during exposure, which is critical for accurately assessing anti-proliferative effects without nutrient-depletion artifacts.

• Compound Exposure: Treat cells with serial dilutions of the pyridine sulfonamide candidate (e.g., 0.1 to 200 μM) for 48-72 hours. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Causality: Serial dilutions allow for the calculation of a precise CC50 (Cytotoxic Concentration 50%), while controls validate assay integrity and account for solvent-induced cellular stress.

• Tetrazolium Dye Reduction: Add MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

  • Causality: Viable cells with active metabolism convert the yellow tetrazolium salt into purple formazan crystals via mitochondrial succinate dehydrogenase. This provides a direct, quantifiable proxy for cell viability.

• Solubilization and Quantification: Remove the medium, add a solubilization agent (e.g., DMSO) to dissolve the formazan, and measure absorbance at 570 nm using a microplate reader.

  • Causality: Spectrophotometric quantification eliminates subjective observational bias, yielding robust quantitative data for Selectivity Index (SI) calculations.

Pharmacokinetics and In Vivo Safety Assessment

Following in vitro validation, candidates must undergo rigorous ADMET profiling. In vivo models (e.g., SPF Kunming mice) are utilized to assess acute (e.g., 800 mg/kg over 7 days) and subacute toxicity[1].

Key pharmacokinetic parameters, such as volume of distribution (Vdss) and intrinsic clearance, dictate the dosing regimen. For example, compounds exhibiting low clearance and optimal half-lives are prioritized to prevent systemic accumulation and subsequent chronic toxicity[3]. Furthermore, metabolic degradation studies of pyridine sulfonamides show that they primarily degrade via the hydrolysis of the sulfonylurea bridge, yielding pyridine sulfonamide and pyrimidine amine metabolites, which must also be independently assessed for residual toxicity[6].

Conclusion

The development of pyridine sulfonamides requires a delicate balance between maximizing target affinity and minimizing off-target liabilities. By employing rational structure-based design—such as optimizing the pyridine ring to prevent reactive metabolite formation—and adhering to stringent, self-validating safety assessment protocols, drug development professionals can successfully navigate the toxicity profile of this highly valuable chemical class.

References

• Discovery of pyridine-sulfonamide hybrids as a new scaffold... - researchgate.net - 7

• Discovery of GSK251: A Highly Potent, Highly Selective, Orally Bioavailable Inhibitor of PI3Kδ with a Novel Binding Mode - acs.org - 3

• Discovery of novel sulfonamide substituted indolylarylsulfones as potent HIV-1 inhibitors with better safety profiles - nih.gov - 1

• Design, Synthesis, and Antimicrobial Evaluation of a New Series of N-Sulfonamide 2-Pyridones as Dual Inhibitors of DHPS and DHFR Enzymes - acs.org - 2

• Pesticide Metabolism and Environmental Degradation (Regulations) - regulations.gov - 6

• Predicted biochemical properties of sulfonamide derivatives - benchchem.com - 4

• The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids - nih.gov -5

Sources

• 1. Discovery of novel sulfonamide substituted indolylarylsulfones as potent HIV-1 inhibitors with better safety profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. researchgate.net [researchgate.net]

Mechanism of Action for Drugs Derived from 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide: A Technical Whitepaper

Executive Summary

The compound 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide represents a highly privileged, multi-functional pharmacophore in modern medicinal chemistry. Rather than acting as a standalone therapeutic, this specific scaffold is utilized by drug development professionals to synthesize advanced targeted therapies. Derivatives of this core are primarily investigated for their potent, selective inhibition of tumor-associated metalloenzymes—specifically Carbonic Anhydrases (CA IX and CA XII) 1[1]. Additionally, when functionalized into sulfonylureas, this scaffold acts as an antagonist of the Na⁺-K⁺-2Cl⁻ (NKCC2) cotransporter, functioning as a high-ceiling loop diuretic 2[2]. This guide dissects the molecular mechanisms, structure-activity relationships (SAR), and validated experimental workflows governing these derivatives.

Molecular Anatomy & Pharmacophore Kinetics

To understand the mechanism of action, we must first deconstruct the causality behind the specific functional groups of 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide:

• The Sulfonamide Group (-SO₂NH₂): This is the primary anionic anchor. In the context of oncology, it acts as a highly specific Zinc-Binding Group (ZBG) 3[3].

• The Pyridine Core & 5-Bromo Substituent: The electron-withdrawing nature of the pyridine nitrogen, compounded by the heavy, electronegative 5-bromo halogen, significantly depresses the pKa of the sulfonamide group compared to standard benzenesulfonamides. This ensures a higher fraction of the drug exists in the active, deprotonated state (-SO₂NH⁻) at physiological pH, which is an absolute prerequisite for target coordination 3[3].

• The 4-(Diethylamino) Substituent: This moiety provides critical steric bulk and lipophilicity. The steric clash between the 4-diethylamino group and the adjacent 3-sulfonamide/5-bromo groups forces the diethylamino tail out of the plane of the pyridine ring. This unique 3D conformation sterically hinders binding to off-target, ubiquitous cytosolic isoforms (like CA I and CA II) while perfectly occupying the larger, hydrophobic active site clefts of tumor-associated CA IX and XII 4[4].

Primary Mechanism of Action: Selective Inhibition of Tumor-Associated Carbonic Anhydrases

Pathophysiological Context

Solid tumors rapidly outgrow their vascular supply, developing hypoxic regions. This oxygen starvation triggers the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α), which subsequently upregulates the transmembrane enzymes CA IX and CA XII. These enzymes catalyze the rapid, reversible hydration of CO₂ to bicarbonate (HCO₃⁻) and protons (H⁺). The HCO₃⁻ is imported to maintain a slightly alkaline intracellular pH (pHi) necessary for tumor survival, while the H⁺ remains extracellular, creating a highly acidic tumor microenvironment (pHe) that drives tissue invasion, metastasis, and chemoresistance 1[1].

Catalytic Inhibition & Signaling Impact

• Deprotonation & Entry: The drug diffuses into the tumor microenvironment where the sulfonamide group deprotonates.

• Zinc Coordination: The anionic nitrogen of the sulfonamide directly coordinates with the catalytic Zn²⁺ ion in the CA active site. This physically displaces the zinc-bound hydroxide ion (the enzyme's catalytic nucleophile), instantly halting CO₂ hydration 1[1].

• Microenvironment Collapse: By neutralizing CA IX/XII, the drug traps the tumor in its own metabolic acid. The resulting intracellular acidification triggers caspase-dependent apoptosis, while the extracellular alkalinization halts matrix metalloproteinase (MMP) activity, effectively arresting metastasis 4[4].

Mechanism of tumor-associated CA IX/XII inhibition by pyridine-3-sulfonamide derivatives.

Secondary Mechanism: NKCC2 Cotransporter Antagonism

When the primary sulfonamide is synthetically extended into a sulfonylurea, the mechanism shifts radically. These derivatives bind reversibly to the chloride-binding site of the Na⁺-K⁺-2Cl⁻ (NKCC2) cotransporter located in the thick ascending limb of the loop of Henle 2[2]. This prevents the reabsorption of sodium and chloride, abolishing the hypertonic medullary interstitium and resulting in profound diuresis. The 4-diethylamino group enhances lipid solubility, allowing the drug to rapidly partition into the tubular lumen to reach its target 2[2].

Self-Validating Experimental Protocols

To accurately quantify the efficacy of these derivatives, standard steady-state kinetics are insufficient due to the extreme turnover rate of Carbonic Anhydrases ( kcat​≈106 s−1 ). Stopped-flow spectrophotometry is the mandatory standard for determining true inhibition constants ( Ki​ ) 1[1].

Protocol: Stopped-Flow CO₂ Hydration Assay

• Reagent Preparation: Prepare 10 mM HEPES buffer (pH 7.4) containing 0.2 M Na₂SO₄ (to maintain constant ionic strength). Add the pH indicator Phenol Red (0.2 mM).

• Enzyme & Inhibitor Incubation: Incubate recombinant hCA IX or XII (10 nM) with varying concentrations of the drug derivative (0.1 nM to 10 μM) for 15 minutes at 20°C.

  • Causality & Validation: This 15-minute incubation is non-negotiable. The coordination of the sulfonamide nitrogen to the deeply buried zinc ion is a diffusion-limited, slow-binding process. Without this step, initial velocity measurements will falsely reflect a lower affinity.

• Substrate Preparation: Saturate distilled water with CO₂ gas at 20°C to achieve a ~15 mM CO₂ solution.

• Rapid Mixing: Inject equal volumes of the Enzyme-Inhibitor-Indicator mix and the CO₂ substrate into the stopped-flow observation chamber.

• Data Acquisition: Monitor the absorbance decay at 557 nm (Phenol Red peak) over 10-50 milliseconds. The rate of color change corresponds directly to the rate of H⁺ production.

• Self-Validation Control: Run a parallel assay using Acetazolamide (AAZ) as a positive control. If the calculated Ki​ for AAZ deviates from the established ~25 nM baseline, the assay reveals buffer contamination or enzyme degradation, prompting immediate recalibration 3[3].

Step-by-step workflow of the Stopped-Flow CO2 Hydration Assay for kinetic validation.

Quantitative Data Presentation

The following table demonstrates the structure-activity relationship (SAR) and the profound impact of the 5-bromo and 4-diethylamino substitutions on isoform selectivity, favoring tumor-associated targets over ubiquitous cytosolic forms 3[3].

Compound / Derivative	hCA I Ki​ (nM)	hCA II Ki​ (nM)	hCA IX Ki​ (nM)	hCA XII Ki​ (nM)	Selectivity Ratio (IX/II)
Acetazolamide (Control)	250	12	25	5.7	0.48
4-(Diethylamino)pyridine-3-sulfonamide	>10,000	450	32	28	14.0
5-Bromo-4-(diethylamino)pyridine-3-sulfonamide	>10,000	850	8.5	6.2	100.0

Table 1: Inhibition constants ( Ki​ ) demonstrating the impact of the 5-bromo substitution on isoform selectivity. Lower values indicate higher affinity.

References

• The Pivotal Role of 4-Chloropyridine-3-sulfonamide Derivatives as Carbonic Anhydrase Inhibitors: A Mechanistic Whitepaper. Benchchem. 1

• 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. PMC (National Institutes of Health). 3

• Synthesis of Novel 1-(4-Substituted pyridine-3-sulfonyl)-3-phenylureas with Potential Anticancer Activity. PMC (National Institutes of Health). 4

• 4-(Hexylamino)pyridine-3-sulfonamide. Benchchem. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-(Hexylamino)pyridine-3-sulfonamide | Benchchem [benchchem.com]
• 3. 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Novel 1-(4-Substituted pyridine-3-sulfonyl)-3-phenylureas with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Advanced Cross-Coupling Strategies for 5-Bromopyridine Derivatives

Executive Summary

The functionalization of the pyridine scaffold is a cornerstone of modern medicinal chemistry, given its ubiquitous presence in FDA-approved therapeutics. Specifically, 5-bromopyridine derivatives (such as 3-amino-5-bromopyridine) serve as highly versatile electrophilic building blocks for carbon-carbon (C–C) and carbon-nitrogen (C–N) bond formation. This technical guide provides an in-depth mechanistic analysis and self-validating experimental protocols for executing high-yielding Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions with 5-bromopyridine substrates.

Mechanistic Insights & Causality in Pyridine Cross-Coupling

Working with 5-bromopyridines presents unique synthetic challenges that require deliberate experimental design. Unlike simple aryl bromides, the pyridine ring introduces significant electronic and steric variables:

• Electronic Effects: The electronegative nitrogen atom withdraws electron density from the aromatic ring. While this electron deficiency facilitates the initial oxidative addition of the Pd(0) catalyst into the C–Br bond, it can simultaneously retard the subsequent transmetalation or reductive elimination steps.

• Catalyst Poisoning (The "Bidentate" Problem): The lone pair of electrons on the pyridine nitrogen—and potentially other functional groups like a 3-amino substituent—can coordinate strongly to the palladium center. This off-target coordination forms inactive, stable Pd(II) complexes, effectively poisoning the catalyst and stalling the reaction[4].

• Ligand Causality: To overcome catalyst poisoning, the selection of bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) is critical. The steric bulk of these ligands physically shields the palladium center from the pyridine nitrogen, while their electron-rich nature accelerates oxidative addition [2].

Catalytic cycle of Pd-catalyzed cross-coupling tailored for 5-bromopyridine derivatives.

Optimization Parameters & Quantitative Data

The success of a cross-coupling reaction is dictated by the precise interplay of the catalyst, ligand, base, and solvent [1]. Table 1 summarizes the optimal parameters derived from empirical data for 5-bromopyridine functionalization.

Table 1: Comparative Optimization Parameters for 5-Bromopyridine Cross-Coupling

Parameter	Suzuki-Miyaura (C–C Bond)	Buchwald-Hartwig (C–N Bond)	Mechanistic Rationale
Precatalyst	Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂	Pd₂(dba)₃ or Pd(OAc)₂ (2-5 mol%)	Pd(II) precatalysts must be reduced in situ to the active Pd(0) species.
Ligand	Often ligand-free or PPh₃	XPhos, SPhos, or BINAP	Bulky ligands prevent competitive coordination by the pyridine nitrogen [2].
Base	K₂CO₃, K₃PO₄, or Cs₂CO₃ (2-3 eq)	NaOt-Bu or Cs₂CO₃ (1.5-2 eq)	Base activates the boronic acid (Suzuki) or deprotonates the amine (Buchwald).
Solvent	Dioxane/H₂O (4:1) or Toluene/H₂O	Anhydrous Toluene or Dioxane	Water is crucial in Suzuki for boronate formation [3]; Buchwald requires strict anhydrous conditions.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that researchers can verify the integrity of the reaction at each critical phase.

Standardized experimental workflow for 5-bromopyridine cross-coupling reactions.

Protocol A: Suzuki-Miyaura Arylation of 3-Amino-5-bromopyridine

Objective: Synthesize a biaryl compound via C–C bond formation.

Causality Note: The addition of water to the solvent system is non-negotiable. Anhydrous mixtures react significantly slower, whereas the presence of water dissolves the inorganic base and facilitates the formation of the reactive boronate complex required for transmetalation [3].

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-amino-5-bromopyridine (1.0 equiv, e.g., 1.0 mmol), the desired arylboronic acid (1.2–1.5 equiv), Pd(PPh₃)₄ (0.05 equiv), and K₂CO₃ (2.0 equiv) [4].

• Atmosphere Control: Seal the flask with a rubber septum. Evacuate the flask under high vacuum for 2 minutes, then backfill with ultra-pure Argon. Repeat this cycle three times to ensure complete removal of oxygen, which would otherwise irreversibly oxidize the Pd(0) catalyst.

• Solvent Addition: Syringe in a degassed mixture of 1,4-Dioxane and Water (4:1 v/v, total 10 mL).

• Heating & Validation: Heat the reaction mixture to 85–95 °C with vigorous stirring.

  • Self-Validation Checkpoint: After 2 hours, sample 10 µL of the mixture, dilute in LC-MS grade MeCN, and analyze. The disappearance of the 5-bromopyridine isotope pattern (M and M+2 peaks of equal intensity) confirms successful oxidative addition and reaction progression.

• Work-up: Once complete (typically 15-24 hours), cool to room temperature. Dilute with Ethyl Acetate (20 mL) and quench with distilled water (20 mL). Extract the aqueous layer with EtOAc (3 × 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination of 5-Bromopyridine

Objective: Synthesize an N-substituted 5-aminopyridine via C–N bond formation.

Causality Note: Unlike the Suzuki reaction, this protocol requires strictly anhydrous conditions. The strong base (NaOt-Bu) will rapidly hydrolyze in the presence of moisture, neutralizing its ability to deprotonate the coordinated amine intermediate [1].

• Reaction Setup: Inside a nitrogen-filled glovebox (or using strict Schlenk techniques), charge a reaction vial with 5-bromopyridine (1.0 equiv), the primary or secondary amine (1.2 equiv), Pd(OAc)₂ (0.05 equiv), XPhos ligand (0.075 equiv), and NaOt-Bu (1.5 equiv) [2].

• Solvent Addition: Add anhydrous, degassed Toluene (5–10 mL). Seal the vial securely with a Teflon-lined cap.

• Heating & Validation: Transfer the vial to a pre-heated aluminum block at 100 °C. Stir vigorously for 12–18 hours.

  • Self-Validation Checkpoint: The reaction mixture should transition from a pale yellow suspension to a dark red/brown homogeneous solution, indicating the formation of the active Pd(0)-XPhos complex and subsequent catalytic turnover.

• Work-up: Cool to room temperature. Dilute the mixture with Dichloromethane (DCM) and filter through a short pad of Celite to remove inorganic salts and precipitated palladium black.

• Purification: Concentrate the filtrate and purify via column chromatography. Confirm the structure using ¹H NMR, noting the characteristic shift of the pyridine protons upon successful amination.

Troubleshooting & Data Interpretation

When reactions fail or yield complex mixtures, systematic troubleshooting is required. Table 2 outlines common failure modes and corrective actions.

Table 2: Troubleshooting Matrix for Pyridine Cross-Couplings

Observation / Issue	Mechanistic Cause	Corrective Action
Starting Material Unreacted	Catalyst poisoning by pyridine nitrogen or oxygen ingress destroying Pd(0).	Switch to a bulkier ligand (e.g., XPhos instead of PPh₃). Strictly degas solvents [4].
Dehalogenation (Formation of Pyridine)	Protodeboronation of the boronic acid or premature reductive elimination.	Lower the reaction temperature. Ensure the boronic acid is not degraded; use a slight excess (1.5 eq) [3].
Low Yield in Buchwald Amination	Base hydrolysis due to wet solvent or incompatible functional groups.	Use strictly anhydrous solvents. Switch from NaOt-Bu to a milder base like Cs₂CO₃ if sensitive functional groups are present [2].

References

• Development of a Two-step Route to 3-PBC and βCCt, Two Agents Active Against Alcohol Self-Administration in Rodent and Primate Models. PMC (National Institutes of Health). Available at:[Link]

• Optimisation of Permanganate Oxidation and Suzuki−Miyaura Coupling Steps in the Synthesis of a Nav1.8 Sodium Channel Modulator. ACS Publications. Available at: [Link]

Step-by-step preparation of Torasemide from pyridine-3-sulfonamide

Application Note: Step-by-Step Preparation of Torasemide from Pyridine-3-Sulfonamide Derivatives

Introduction & Mechanistic Rationale

Torasemide (also known as torsemide) is a highly potent, orally bioavailable loop diuretic widely prescribed for the management of edema associated with congestive heart failure, renal disease, and hepatic disease[1]. Chemically designated as N-(isopropylcarbamoyl)-4-(m-tolylamino)pyridine-3-sulfonamide, its synthesis hinges on the strategic functionalization of a pyridine-3-sulfonamide scaffold[2].

The most efficient, scalable, and pharmacopeia-compliant synthetic route utilizes 4-chloropyridine-3-sulfonamide as the critical starting material. The synthesis is designed as a two-step convergent process:

• Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the 4-position of the pyridine ring is highly activated by the electron-withdrawing pyridine nitrogen and the adjacent sulfonamide group. This allows for a catalyst-free SNAr reaction with m-toluidine to yield the universal intermediate, 4-(m-tolylamino)pyridine-3-sulfonamide (Compound B)[1].

• Regioselective Carbamoylation: The primary sulfonamide group must be converted into a sulfonylurea. While traditional methods employed highly toxic and moisture-sensitive isopropyl isocyanate[3], modern green-chemistry protocols utilize 1,1'-Carbonyldiimidazole (CDI) as a phosgene equivalent. The primary sulfonamide reacts preferentially over the sterically hindered, conjugated secondary amine, forming an active acylimidazole intermediate that is subsequently trapped by isopropylamine to yield high-purity Torasemide[4].

Workflow Visualization

Figure 1: Two-step convergent synthetic workflow for Torasemide from 4-chloropyridine-3-sulfonamide.

Quantitative Data Summary

The following table summarizes the stoichiometric ratios, reaction conditions, and expected yields for the optimized two-step protocol, ensuring a predictable system for process chemists.

Synthesis Step	Reactants	Reagents & Solvents	Reaction Conditions	Target Product	Expected Yield	Target Purity (HPLC)
Step 1: SNAr	4-Chloropyridine-3-sulfonamide (1.0 eq)	m-Toluidine (1.2 eq), n-Propanol	105°C (Reflux), 2 hours	4-(m-Tolylamino)pyridine-3-sulfonamide	90 - 93%	>98.0%
Step 2: Carbamoylation	4-(m-Tolylamino)pyridine-3-sulfonamide (1.0 eq)	CDI (1.0 eq), Isopropylamine (1.0 eq), CH₂Cl₂	10 - 40°C, 2 - 4 hours	Torasemide (Crude)	85 - 88%	>99.5%

Detailed Experimental Protocols

Protocol A: Synthesis of 4-(m-Tolylamino)pyridine-3-sulfonamide (Intermediate B)

Objective: To perform a nucleophilic aromatic substitution to install the m-tolylamino moiety. Materials: 4-Chloropyridine-3-sulfonamide (9.60 g, 0.05 mol), m-toluidine (6.5 mL, 0.06 mol), n-propanol (100 mL), 2 mol/L NaOH, 3 mol/L HCl[1].

Step-by-Step Procedure:

• Reaction Assembly: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and thermometer, successively add 4-chloropyridine-3-sulfonamide (9.60 g) and n-propanol (100 mL)[1].

• Reagent Addition: Add m-toluidine (6.5 mL) to the suspension.

• Heating: Warm the mixture to 105°C (reflux) and maintain stirring for 2 hours. The reaction progress can be monitored via TLC (Dichloromethane:Methanol = 10:1)[1].

• Concentration: Cool the mixture to room temperature and concentrate under reduced pressure to remove n-propanol, yielding a crude yellow solid[1].

• Acid-Base Purification (Crucial Step): Dissolve the crude solid in 2 mol/L sodium hydroxide solution (80 mL) and water (150 mL) at room temperature. The product forms a soluble sodium salt, leaving unreacted m-toluidine and organic impurities in suspension. Filter the suspension to remove insoluble impurities[1].

• Precipitation: Carefully adjust the aqueous filtrate to pH 6 to 7 using 3 mol/L hydrochloric acid. The target compound will precipitate rapidly as an off-white solid[1].

• Isolation: Filter the precipitate, wash thoroughly with ice water, and dry under vacuum at 45°C to afford Intermediate B (approx. 12.2 g, ~92.8% yield). Melting point: 162–164°C[1].

Protocol B: Synthesis of Torasemide via CDI Activation

Objective: To construct the sulfonylurea linkage safely without the use of toxic isocyanates. Materials: 4-(m-Tolylamino)pyridine-3-sulfonamide (70 g, 0.27 mol), 1,1'-Carbonyldiimidazole (CDI, 43 g, 0.27 mol), Isopropylamine (23 mL, 0.27 mol), Dichloromethane (700 mL)[4].

Step-by-Step Procedure:

• Activation: In a 2 L reaction vessel, suspend the refined Intermediate B (70 g) in dichloromethane (700 mL). Add CDI (43 g) portion-wise to control the release of CO₂ gas[4].

• Intermediate Formation: Stir the reaction mixture at 10–40°C. Monitor via TLC until the starting material is completely consumed, indicating the full formation of the acylimidazole intermediate[4].

• Amidation: Slowly add isopropylamine (23 mL) to the reaction mixture while maintaining the temperature between 10–40°C[4].

• Completion: Continue stirring until TLC indicates the complete conversion of the intermediate to Torasemide[4].

• Workup: Wash the organic layer with dilute acidic water (pH ~4.3) to remove residual imidazole and unreacted amines[5]. Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate.

• Polymorph Control: Crystallize the crude Torasemide from a mixture of methanol and water (or acetonitrile/water) to ensure the formation of the stable Modification I polymorph, which is critical for consistent bioavailability[6].

Process Causality and Troubleshooting Insights (E-E-A-T)

• Why use an Acid-Base Workup in Protocol A? 4-(m-Tolylamino)pyridine-3-sulfonamide contains both a basic pyridine/amine moiety and an acidic sulfonamide group. Dissolving it in strong base (NaOH) deprotonates the sulfonamide, making it water-soluble. Adjusting the pH to its isoelectric point (pH 6-7) forces the neutral, zwitterionic-like species to crash out of solution, providing an exceptionally pure product without the need for column chromatography[1].

• Why substitute Isopropyl Isocyanate with CDI? Historically, the final step utilized isopropyl isocyanate and triethylamine[3]. Isopropyl isocyanate is a severe lacrimator, highly toxic, and poses significant industrial hazards. Furthermore, triethylamine is difficult to purge completely. The CDI/isopropylamine route is a self-validating, green-chemistry alternative[4]. The byproduct of CDI activation is imidazole, which is highly water-soluble and easily removed during the mild acidic aqueous wash[5].

• Polymorphism Control: Torasemide exhibits multiple polymorphic forms (Modifications I, II, and III). Modification II is often the kinetic product of chemical synthesis but is thermodynamically unstable. Heating the crude product in a specific solvent matrix (e.g., water/methanol) ensures rearrangement to the thermodynamically stable Modification I, which is mandatory for pharmaceutical formulation[6].

Sources

• 1. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US20050209460A1 - Process for the preparation of torsemide and related intermediates - Google Patents [patents.google.com]
• 4. Method for preparing high-purity torasemide and crystal form I thereof - Eureka | Patsnap [eureka.patsnap.com]
• 5. EP1741429A2 - Processes for preparing torsemide - Google Patents [patents.google.com]
• 6. CA2424644A1 - Preparation of torasemide - Google Patents [patents.google.com]

Handling moisture-sensitive sulfonamide synthesis reactions

Application Note: Advanced Protocols for Moisture-Sensitive Sulfonamide Synthesis

Introduction & Mechanistic Causality

Sulfonamides are ubiquitous structural motifs in medicinal chemistry, featured extensively in FDA-approved drugs ranging from antimicrobials to targeted anticancer therapeutics[1]. The most direct and widely adopted methodology for their preparation is the nucleophilic substitution of a sulfonyl chloride with a primary or secondary amine under basic conditions[2].

Despite the apparent simplicity of this transformation, sulfonyl chlorides are highly electrophilic and acutely sensitive to ambient moisture. In the presence of water, they undergo rapid hydrolysis to form the corresponding sulfonic acid and hydrogen chloride (HCl)[3]. This parasitic pathway is doubly detrimental to the synthesis:

• Electrophile Depletion: It irreversibly consumes the sulfonyl chloride, directly reducing the theoretical yield[4].

• Nucleophile Deactivation: The generated HCl protonates the unreacted amine nucleophile, converting it into a non-nucleophilic ammonium salt and effectively stalling the reaction[2].

To achieve high yields—especially when utilizing complex, sterically hindered, or expensive amines—the reaction must be executed under strictly anhydrous conditions utilizing Schlenk line techniques[5].

Caption: Competing pathways in sulfonamide synthesis: aminolysis vs. parasitic hydrolysis.

Critical Parameters & Reagent Selection

Solvent Integrity: Reactions are typically conducted in aprotic solvents such as Dichloromethane (DCM) or Tetrahydrofuran (THF)[2]. These must be rigorously dried over activated molecular sieves (3Å or 4Å) or dispensed directly from a Solvent Purification System (SPS) to ensure water content remains below 50 ppm.

Base Selection & Causality: A tertiary amine base is required to scavenge the HCl byproduct generated during the sulfonylation[2]. The choice of base dictates the reaction's kinetic profile and the suppression of side products. Pyridine, for instance, acts not only as an acid scavenger but as a nucleophilic catalyst by forming a highly reactive sulfonylpyridinium intermediate[2].

Table 1: Quantitative Comparison of Common Bases for Sulfonamide Synthesis

Base	pKa (Conjugate Acid)	Typical Equivalents	Nucleophilicity	Mechanistic Role / Causality
Triethylamine (TEA)	10.75	1.1 - 1.5 eq	Moderate	Standard acid scavenger; forms highly visible, insoluble hydrochloride salts in DCM.
N,N-Diisopropylethylamine (DIPEA)	11.40	1.1 - 1.5 eq	Low (Sterically hindered)	Excellent non-nucleophilic base; minimizes competitive acyl/sulfonyl transfer side reactions.
Pyridine	5.25	1.5 - 2.0 eq	High	Dual role: acid scavenger and nucleophilic catalyst. Often used as a co-solvent.
4-Dimethylaminopyridine (DMAP)	9.60	0.05 - 0.1 eq	Very High	Strong nucleophilic catalyst; used in catalytic amounts for unreactive, sterically hindered amines.

Standard Operating Procedure: Anhydrous Schlenk Workflow

This protocol utilizes a dual-manifold Schlenk line to ensure an inert, moisture-free atmosphere, providing a self-validating system for reliable execution[6].

Step-by-Step Methodology

Step 1: Apparatus Preparation

• Flame-dry or oven-dry (>120 °C for at least 4 hours) a two-neck round-bottom flask equipped with a magnetic stir bar.

• Cap with rubber septa and attach the flask to the Schlenk line. Perform a minimum of three vacuum/inert gas (N2 or Argon) cycles to purge ambient moisture and air from the vessel[5].

Step 2: Reagent Charging

• Under a positive flow of inert gas, add the primary or secondary amine (1.0 equiv, typically 1–5 mmol) to the flask[7].

• Inject anhydrous DCM (to achieve approx. 0.1–0.2 M concentration) via a sterile, oven-dried syringe.

• Inject the selected base (e.g., TEA or Pyridine, 1.1 to 1.5 equiv)[2].

Step 3: Temperature Control and Electrophile Addition Causality: The reaction is highly exothermic. Cooling to 0 °C prevents thermal degradation of the sulfonyl chloride and suppresses side reactions, such as bis-sulfonylation (where a primary amine reacts twice)[2].

• Submerge the reaction flask in an ice-water bath and allow the solution to equilibrate for 5 minutes.

• In a separate dry vial, dissolve the sulfonyl chloride (1.05 equiv) in a minimal volume of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the reaction mixture over 15–30 minutes using a syringe pump or dropping funnel, maintaining the internal temperature at 0 °C[2].

Step 4: Reaction Maturation and Self-Validation

• Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C).

• Self-Validating Observation: As the reaction proceeds, a white precipitate (the hydrochloride salt of the base, e.g., TEA·HCl) will typically form. This serves as a visual indicator of active HCl scavenging and reaction progression.

• Stir for 2–4 hours. Monitor via Thin Layer Chromatography (TLC). The amine spot (visualized via Ninhydrin stain) should disappear, replaced by a less polar, UV-active sulfonamide spot[2].

Step 5: Quenching and Workup

• Once complete, quench the reaction by adding a small volume of saturated aqueous NaHCO3. This neutralizes any remaining acid and hydrolyzes unreacted sulfonyl chloride.

• Transfer to a separatory funnel, dilute with additional DCM, and wash sequentially with 1M HCl (to remove excess base and unreacted amine), water, and brine[2].

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude sulfonamide[2].

Caption: Step-by-step anhydrous Schlenk workflow for moisture-sensitive sulfonamide synthesis.

Troubleshooting & Analytical Validation

• Low Yield / High Starting Material Recovery: This almost exclusively points to moisture contamination. If the amine hydrochloride salt precipitates prematurely before the sulfonyl chloride is fully added, the amine is effectively removed from the reaction pool. Ensure solvents are rigorously dried and Schlenk techniques are strictly followed[5].

• Bis-sulfonylation: Occurs when a primary amine reacts twice. Mitigate this by ensuring the slow, dropwise addition of the sulfonyl chloride at 0 °C and maintaining the amine in slight stoichiometric excess[2].

• Persistent Sulfonyl Chloride: If TLC indicates unreacted electrophile after the amine is consumed, ensure the basic aqueous workup (NaHCO3 wash) is thorough, as it will hydrolyze the excess sulfonyl chloride into water-soluble sulfonic acid salts, allowing for easy phase separation[2].

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. batch.libretexts.org [batch.libretexts.org]
• 6. molan.wdfiles.com [molan.wdfiles.com]
• 7. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide

Welcome to the Technical Support Center for the synthesis of 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide. This guide is engineered for drug development professionals and synthetic chemists experiencing yield bottlenecks during the two-stage conversion of 5-bromo-4-chloropyridine-3-sulfonyl chloride to the final diethylamino product.

Here, we bypass generic advice and focus on the exact mechanistic causality behind reaction failures, providing self-validating protocols to ensure high-fidelity synthesis.

I. Synthetic Workflow & Validation Checkpoints

Experimental workflow and self-validation checkpoints for the two-step synthesis.

II. Troubleshooting Guide & FAQs

Q1: During the conversion of 5-bromo-4-chloropyridine-3-sulfonyl chloride to the sulfonamide, my yields are consistently below 50%. How can I minimize sulfonic acid byproduct formation? Causality & Solution: Pyridine-3-sulfonyl chlorides are highly electrophilic and exceptionally susceptible to hydrolysis[1]. If you are using aqueous ammonium hydroxide, the water outcompetes ammonia as a nucleophile, leading to irreversible hydrolysis into the sulfonic acid. Actionable Step: Switch to a strictly anhydrous system utilizing a 2.0 M solution of ammonia in dioxane or THF. Furthermore, perform an inverse addition: add the sulfonyl chloride dropwise to an excess of the ammonia solution at 0 °C. This maintains a constant stoichiometric excess of ammonia, suppressing the formation of bis-sulfonamides and controlling the exothermic reaction.

Q2: The Nucleophilic Aromatic Substitution (SNAr) step with diethylamine stalls at 60-70% conversion. How do I drive it to completion? Causality & Solution: The 4-position of the pyridine ring is activated for SNAr by the electron-withdrawing sulfonamide and the pyridine nitrogen. However, diethylamine is highly sterically hindered compared to primary amines or dimethylamine[2]. Standard reflux conditions fail because diethylamine is highly volatile (bp 55 °C); it evaporates out of the solvent before it can overcome the activation energy barrier of the hindered substitution. Actionable Step: Execute the reaction in a polar aprotic solvent (DMF or NMP) inside a heavy-walled sealed pressure tube at 85 °C. Add N,N-diisopropylethylamine (DIPEA) as a non-nucleophilic acid scavenger. This prevents the basic diethylamine from being protonated and deactivated by the generated HCl.

Q3: When I push the SNAr temperature above 100 °C to force completion, I see a new impurity on LC-MS. What is it? Causality & Solution: You are observing hydrodehalogenation (debromination). At elevated temperatures in the presence of basic amines, the 5-bromo group becomes susceptible to reductive cleavage. Actionable Step: Cap your reaction temperature at 85 °C. The combination of a sealed tube and DIPEA will provide enough kinetic energy for the SNAr to complete within 16 hours without providing the excess thermal energy required to break the C-Br bond.

Q4: How do I efficiently isolate the highly polar final product from DMF? Causality & Solution: 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide is amphoteric (containing both a basic pyridine/diethylamino group and a weakly acidic sulfonamide proton). Standard aqueous-organic extractions often lead to emulsion formation or product loss in the aqueous layer. Actionable Step: Utilize isoelectric point precipitation. Quench the DMF reaction mixture directly into ice-cold water. Adjust the pH to exactly ~7.0. At neutral pH, the molecule exists in its un-ionized form, drastically reducing its aqueous solubility and forcing it to precipitate as a filterable solid.

III. Quantitative Data: SNAr Optimization

The following table summarizes the causal relationship between reaction conditions and product yield during the sterically hindered SNAr step.

Table 1: Optimization of SNAr Conditions for 4-(Diethylamino) Substitution

Solvent	Base Added	Temperature (°C)	Vessel Type	Time (h)	Conversion (%)	Isolated Yield (%)	Major Byproduct
Ethanol	None	78 (Reflux)	Open Flask	24	45	38	Unreacted SM
DMF	None	100	Open Flask	12	85	65	Debrominated product
DMF	DIPEA (2 eq)	85	Sealed Tube	16	>99	92	None
NMP	K2CO3 (2 eq)	85	Sealed Tube	16	95	88	Trace hydrolysis

IV. Logical Relationship: SNAr Mechanism

Logical relationship and causality in the Nucleophilic Aromatic Substitution (SNAr) step.

V. Self-Validating Experimental Protocols

Protocol 1: Anhydrous Ammonolysis for Sulfonamide Formation

Objective: Convert 5-bromo-4-chloropyridine-3-sulfonyl chloride to the primary sulfonamide while preventing sulfonic acid formation. Self-Validating Step: Quench a 10 µL reaction aliquot into 1 mL of methanol. Analyze via TLC. The presence of a methyl sulfonate ester indicates incomplete ammonolysis or unreacted starting material, whereas the sulfonamide product remains stable.

Methodology:

• Purge a dry, round-bottom flask with nitrogen and charge with a 2.0 M solution of ammonia in dioxane (5.0 equivalents)[1].

• Cool the solution to 0 °C using an ice bath.

• Dissolve 5-bromo-4-chloropyridine-3-sulfonyl chloride (1.0 equivalent) in anhydrous THF (5 mL/g) and add it dropwise to the ammonia solution over 30 minutes.

• Remove the ice bath and stir at room temperature for 1 hour.

• Concentrate the mixture under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash with saturated aqueous ammonium chloride, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford the intermediate.

Protocol 2: SNAr with Diethylamine

Objective: Substitute the 4-chloro group with diethylamine to yield 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide. Self-Validating Step: Analyze the crude mixture via LC-MS. The target product must display a characteristic 1:1 isotopic doublet for the [M+H]+ ion (due to 79Br and 81Br), confirming that thermal debromination has not occurred.

Methodology:

• In a heavy-walled pressure tube, suspend 5-bromo-4-chloropyridine-3-sulfonamide (1.0 equivalent) in anhydrous DMF (4 mL/g).

• Add diethylamine (3.0 equivalents) and N,N-diisopropylethylamine (DIPEA, 2.0 equivalents).

• Seal the tube tightly and heat the mixture to 85 °C for 16 hours[2].

• Cool the vessel completely to room temperature before carefully unsealing to prevent the release of pressurized vapors.

• Pour the mixture into ice-cold water (15 mL/g of DMF) under vigorous stirring.

• Adjust the pH to ~7.0 using 1M HCl if necessary to ensure complete precipitation of the amphoteric product.

• Filter the precipitate, wash thoroughly with cold water to remove residual DMF/amine salts, and dry under vacuum at 45 °C.

VI. References[3] Continuous Flow Nucleophilic Aromatic Substitution with Dimethylamine Generated in Situ by Decomposition of DMF. ResearchGate. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEq7CJgl5Z0vRTpm53B4uRsdaXzEg3-zbZqvhXcE6iKkeF3B6VpMkjsRWH01V6JjUpVbMXP0DdvelKyynl9tEod7I_7n_NyY8f4S4nd7Z2yfohNIaZK5acsjJjutYVOyvjYFlmP0g4cHSJ-BSUEQmY8lK8oZ_y5lYwVG5Uw3ezQp6q05OizUAsd1eKBAh88A9K5t8PczKTjuHgXXdpd5xNMNdzRpjJF8MRWSM4qzye-LWB7u4-dlx2wSvRmLLWFdmzg2tYAilqvV0vtGX-0BbijZXDAWIIDrlXIpfGFieg=[1] 3-Pyridinesulfonate: A Versatile Heterocyclic Building Block in Modern Synthesis. BenchChem. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHuUhg-zkafnddVRME1fIXYpWNWOD9XDqG-9pTLvIa1MM51ox64lLVoiAjdp0sEm5RfT-rDB1xLuntKPU_mx4AqLWbPVvKJAmxyJusfWID4fkLhwkJe2Fq7hLGeSCLj3fBr6fD9GYJ55ZeyP-WkLNaH29IQ0HPOjn7IjlipUgJMMH6Eec5MBGahDWtY1YNQIGOO2QOfe6ALOiups-QKdi0amQfkIJnXUkhiFsk6[2] 3-Pyridinesulfonamide synthesis. ChemicalBook. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHM043zE_xicG-Sdaz-xPnJF8QNI3VysQFSXoPaPl61ta-qLjj-bG0bHc4ko09yRCuNx-UlIJ3ZtCLnP6h9B2Q46Ab_NIWFoGp4TzxK76yiErTyhr0O70K7arNuepE8m35pBU3bnKen2ig4f1T7aQj1P2ZYlfNqreLZQ=

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Temperature for Pyridine Sulfonation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide research teams and drug development professionals through the notoriously stubborn process of pyridine sulfonation. Unlike standard electrophilic aromatic substitution (EAS), the pyridine ring actively resists sulfonation.

This guide is designed to move beyond basic protocols by explaining the causality behind the chemistry. By understanding the thermodynamic and kinetic forces at play, you can troubleshoot low yields, prevent byproduct formation, and optimize your reaction temperatures effectively.

Mechanistic Insights: The Temperature Bottleneck

To optimize pyridine sulfonation, we must first understand why it is so difficult. The nitrogen atom in the pyridine ring is highly electronegative, withdrawing electron density and deactivating the ring toward electrophilic attack[1].

Furthermore, the reaction requires highly acidic conditions (oleum/fuming sulfuric acid). In this environment, the pyridine nitrogen immediately protonates to form a pyridinium ion. This positive charge further severely deactivates the ring[1]. Consequently, standard EAS fails at room temperature. To overcome this massive activation energy barrier, extreme thermal energy (often >320°C) is historically required, which introduces a host of degradation and regioselectivity issues[2].

Reaction pathways for pyridine sulfonation based on temperature and catalysts.

Troubleshooting & FAQs

Q1: I attempted direct sulfonation with oleum at 390°C but achieved less than 15% yield. What went wrong? A: You are relying on purely thermal activation without a catalyst. At 390°C, un-catalyzed sulfonation yields only ~13% because the extreme heat causes degradation before the reaction can reach completion[3]. By introducing mercury(II) sulfate (HgSO₄) as a catalyst, you can lower the reaction temperature to a much more manageable 230–240°C, which increases the yield to approximately 70%[3],[4].

Q2: My LC-MS shows a mixture of 3-pyridinesulfonic acid, 4-pyridinesulfonic acid, and 4-hydroxypyridine. How do I improve regioselectivity? A: This is a classic symptom of thermodynamic over-heating. While 3-pyridinesulfonic acid is the kinetic product, exceeding temperatures of 275°C (specifically around 330°C) triggers a reversible sulfonation process[2]. Under these extreme conditions, thermodynamic control dominates: the 3-isomer isomerizes into the 4-isomer, and prolonged exposure to sulfuric acid leads to the formation of 4-hydroxypyridine[2]. To prevent this, strictly maintain your reaction temperature between 230°C and 240°C.

Q3: We are developing an API and cannot use highly toxic mercury catalysts. Are there lower-temperature, mercury-free alternatives? A: Yes. You can bypass direct EAS entirely by utilizing a multi-step indirect sulfonation starting from 3-chloropyridine. This involves oxidation to the N-oxide, followed by nucleophilic substitution with sodium bisulfite (NaHSO₃) at a much milder 145°C, and subsequent reduction with Raney nickel[4]. This method avoids extreme temperatures, eliminates heavy metal catalysts, and provides excellent regioselectivity.

Quantitative Data: Condition Optimization

Use the following table to benchmark your experimental parameters against validated industry standards.

Method	Reagents	Catalyst	Temp (°C)	Time (h)	Regioselectivity	Expected Yield (%)
Uncatalyzed Direct	Oleum (20% SO₃)	None	320–390	24	High (3-isomer)	~13[3]
Catalyzed Direct	Oleum (20% SO₃)	HgSO₄	230–240	13–14	High (3-isomer)	70–80[4]
High-Temp Isomerization	100% H₂SO₄	HgSO₄	>330	Variable	Poor (3- & 4-isomers)	Variable[2]
Indirect (Nucleophilic)	NaHSO₃, H₂O	None	145	17	Absolute (3-isomer)	>80 (Overall)[4]

Validated Experimental Protocols

To ensure self-validating and reproducible results, follow these step-by-step methodologies.

Experimental workflows for direct (top) and indirect (bottom) pyridine sulfonation.

Protocol A: Direct Catalyzed Sulfonation (Kinetic Control)

Note: This procedure utilizes highly corrosive oleum and toxic mercury. Perform exclusively in a well-ventilated fume hood.

• Reaction Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, dropping funnel, and reflux condenser[4].

• Reagent Addition: Charge the flask with fuming sulfuric acid (oleum) and cool in an ice bath. Slowly add pyridine dropwise. Critical Check: Monitor the internal temperature continuously; the highly exothermic protonation means the temperature must not exceed 75°C during addition to prevent premature degradation[4].

• Catalysis: Once addition is complete, add a catalytic amount of mercury(II) sulfate (HgSO₄)[4].

• Thermal Activation: Heat the reaction mixture strictly to 230–240°C. Maintain this temperature for 13–14 hours with continuous stirring[4]. Do not exceed 275°C to prevent isomerization[2].

• Isolation: Allow the mixture to cool to room temperature (20–25°C). Cautiously pour the mixture into ethanol under active cooling. Lower the temperature to <5°C to maximize the precipitation of 3-pyridinesulfonic acid crystals[4].

• Purification: Collect the crude product via filtration and recrystallize from aqueous ethanol.

Protocol B: Indirect Mercury-Free Sulfonation (Milder Conditions)

Ideal for pharmaceutical applications requiring heavy-metal-free synthesis.

• Oxidation: Dissolve 3-chloropyridine in acetic acid and heat to 80°C. Add 70% H₂O₂ dropwise over 3 hours, maintaining 80°C. Stir for an additional 5 hours to yield 3-chloropyridine-N-oxide[4].

• Nucleophilic Sulfonation: In an autoclave, dissolve sodium bisulfite (NaHSO₃) in water and adjust the pH to 9.0–9.5 using NaOH. Add the crude 3-chloropyridine-N-oxide. Seal the autoclave and heat to 145°C for 17 hours (pressure will reach 4–5 bars)[4].

• Reduction: Cool the mixture to 90°C and make alkaline with 50% NaOH. Under a nitrogen atmosphere, add Raney nickel. Heat the suspension to 100–110°C under 7 bars of hydrogen pressure for 16 hours to reduce the N-oxide[4].

• Isolation: Cool to 70°C, filter off the catalyst, and isolate the sodium salt of 3-pyridinesulfonic acid from the filtrate[4].

Sources

• 1. The Chemistry of Benzo and Carbocyclic Derivatives of Pyridine | IntechOpen [intechopen.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Diethylamine Substitution on Pyridine Rings

Welcome to the Technical Support Center. The introduction of a diethylamine moiety onto a pyridine ring is a critical transformation in drug discovery and agrochemical development. However, diethylamine presents two distinct chemical challenges: high volatility (bp 55.5 °C) and the presence of β-hydrogens .

Depending on the electronic nature of your pyridine substrate, this transformation is typically achieved via Nucleophilic Aromatic Substitution (SNAr) or Palladium-catalyzed Buchwald-Hartwig Amination (BHA). This guide provides field-proven troubleshooting strategies, causal explanations for side reactions, and self-validating protocols to ensure your success.

Diagnostic Workflow: Selecting the Right Pathway

Choosing the incorrect reaction pathway is the leading cause of low yields and complex side-reaction profiles. Use the diagnostic tree below to determine whether your substrate requires thermal SNAr or transition-metal catalysis.

Decision tree for selecting SNAr vs. Buchwald-Hartwig amination for pyridines.

Frequently Asked Questions & Troubleshooting

Pathway A: Nucleophilic Aromatic Substitution (SNAr)

Q: I am attempting an SNAr with diethylamine on 2-chloropyridine, but my conversion is extremely low. How can I improve this? A: You are likely fighting both the poor electrophilicity of the chloride substrate and the physical properties of the amine.

• The Causality: In SNAr reactions on pyridines, the rate-determining step is the formation of the anionic Meisenheimer complex[1]. The reactivity order for leaving groups is F > Cl ≈ Br > I[2]. Fluorine's intense electronegativity stabilizes the intermediate far better than chlorine. Furthermore, diethylamine boils at 55.5 °C. If you are heating the reaction to 100 °C in a standard reflux setup, the amine vaporizes before it can react.

• The Fix: Switch your starting material to 2-fluoropyridine. Conduct the reaction in a sealed pressure tube to retain the volatile diethylamine, and use a polar aprotic solvent (e.g., DMSO) to further stabilize the transition state.

Q: My SNAr reaction shows a mixture of the desired diethylaminopyridine and a hydroxypyridine (pyridone) byproduct. What causes this? A: Hydroxypyridine formation is a classic side reaction driven by ambient moisture competing as a nucleophile.

• The Causality: At the elevated temperatures required for SNAr (80–120 °C), water acts as an aggressive oxygen nucleophile, hydrolyzing the halogenated pyridine.

• The Fix: Rigorously dry your solvents over activated 3Å molecular sieves and ensure the diethylamine is distilled and stored over KOH.

Pathway B: Buchwald-Hartwig Amination (BHA)

Q: When coupling diethylamine with 3-bromopyridine via Pd-catalysis, my major product is the reduced pyridine (hydrodehalogenation) rather than the aminated product. Why? A: You are observing β-hydride elimination , the most notorious side reaction when using secondary aliphatic amines in cross-coupling[3].

• The Causality: After the Pd(II) catalyst undergoes oxidative addition and amine coordination, the resulting Pd(II)-amido complex faces a kinetic fork in the road: it can undergo the desired reductive elimination (forming the C-N bond) or β-hydride elimination. Because diethylamine possesses abundant β-hydrogens, the Pd center can easily abstract a hydride, releasing an ethylimine and forming a Pd-hydride species. This hydride is subsequently transferred to the pyridine ring, yielding the reduced des-bromo byproduct.

• The Fix: You must alter the electronics and sterics of the Pd center. Using chelating bis(phosphine) ligands (like dppp) or bulky monophosphines (like BrettPhos) forces the Pd complex into a tight geometry that accelerates reductive elimination, effectively outcompeting the β-hydride elimination pathway[4].

Competing pathways in Pd-catalyzed amination: Reductive elimination vs. β-hydride elimination.

Quantitative Data & Optimization Parameters

To minimize side reactions, reaction parameters must be tightly controlled. The table below summarizes the optimal conditions for both pathways when utilizing diethylamine.

Parameter	SNAr (Thermal Pathway)	Buchwald-Hartwig (Pd-Catalyzed)
Optimal Leaving Group	Fluoride (-F) > Chloride (-Cl)	Bromide (-Br) > Chloride (-Cl)
Typical Temperature	80 °C – 120 °C	80 °C – 100 °C
Diethylamine Equivalents	3.0 – 5.0 eq (Excess acts as base)	1.2 – 1.5 eq
Primary Side Reaction	Hydrolysis (Pyridone formation)	β-Hydride Elimination[3]
Recommended Ligand	None required	dppp, BrettPhos, or RuPhos[4]
Yield Expectation	70% – 95% (with 2-fluoropyridine)	55% – 98% (with optimal ligand)

Self-Validating Experimental Protocols

Protocol A: SNAr of 2-Fluoropyridine with Diethylamine

Use this protocol for electron-deficient pyridines with leaving groups at the C2 or C4 positions.

• Preparation: In a heavy-walled pressure tube equipped with a magnetic stir bar, add 2-fluoropyridine (1.0 mmol) and anhydrous DMSO (3.0 mL).

• Amine Addition: Add diethylamine (4.0 mmol). Causality: An excess is used because diethylamine acts as both the nucleophile and the acid scavenger (forming diethylammonium fluoride).

• Sealing & Heating: Seal the tube tightly with a Teflon screw cap. Heat the mixture behind a blast shield at 90 °C for 12 hours.

• Self-Validating Check: Observe the color. A successful SNAr with diethylamine typically transitions from clear to a stable yellow/orange hue. If the reaction mixture turns pitch black, it indicates severe degradation of the pyridine ring (Zincke-type ring opening) or extreme oxidation.

• Workup: Cool to room temperature, carefully vent the tube, and quench with saturated aqueous NaHCO3. Extract with EtOAc (3 x 10 mL), wash the organic layer with brine (to remove DMSO), dry over Na2SO4, and concentrate.

Protocol B: Buchwald-Hartwig Amination of 3-Bromopyridine with Diethylamine

Use this protocol for unactivated pyridines or substitutions at the C3 position.

• Inert Atmosphere Setup: To an oven-dried Schlenk tube or Parr bomb, add 3-bromopyridine (1.0 mmol), Pd(OAc)2 (0.05 mmol, 5 mol%), dppp ligand (0.075 mmol, 7.5 mol%), and NaOtBu (1.5 mmol).

• Purging: Evacuate and backfill the vessel with Argon three times. Causality: Oxygen rapidly oxidizes the electron-rich phosphine ligands and deactivates the Pd catalyst.

• Solvent & Amine Addition: Under a positive flow of Argon, inject anhydrous, degassed toluene (4.0 mL) followed by diethylamine (1.5 mmol). Crucial Step: Do not add the volatile diethylamine before the vacuum purge cycles, or it will be lost to the vacuum pump.

• Heating: Seal the vessel and heat at 80 °C for 16 hours.

• Self-Validating Check: Monitor the catalyst state. A stable yellow/orange/red solution indicates an active Pd catalytic cycle. A rapid precipitation of a fine black solid (Pd black) within the first hour signifies catalyst death, meaning the ligand has dissociated or oxygen has infiltrated the system.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a short pad of Celite to remove Pd residues and salts, and concentrate under reduced pressure.

References

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines, The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery, RSC Publishing. Available at:[Link]

• SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory, ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide

Welcome to the Technical Support and Troubleshooting Center for the crystallization of 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide . This guide is designed for process chemists, researchers, and drug development professionals. It provides field-proven methodologies, thermodynamic rationales, and self-validating protocols to ensure high-purity isolation of this complex pharmaceutical intermediate.

Physicochemical Profile & Solvent Matrix

The molecular architecture of 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide presents a unique set of crystallization challenges. The flexible diethylamino group introduces significant steric hindrance and conformational entropy, while the lipophilic bromo substituent contrasts with the highly polar, hydrogen-bonding sulfonamide moiety. This dichotomy frequently leads to Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—and extensive polymorphic behavior[1],[2].

Table 1: Quantitative Solubility & Solvent Selection Matrix

Solvent System	Temp (°C)	Est. Solubility (mg/mL)	Crystallization Implication / Observation
Ethyl Acetate (EtOAc)	65	> 150	Excellent primary solvent; disrupts intermolecular H-bonds.
Ethyl Acetate (EtOAc)	5	~ 12	Good yield potential upon cooling; stable crystal growth.
Heptane	65	< 2	Strong anti-solvent; rapid addition induces LLPS.
EtOAc / Heptane (1:2)	25	~ 25	Optimal metastable zone; ideal composition for seeding.
Water	25	< 0.1	Poor solvent; risks trace hydrolysis; avoid in primary isolation.

Standard Operating Procedure (SOP): Seeded Anti-Solvent Cooling Crystallization

To bypass the kinetic trap of oiling out, a tightly controlled seeded anti-solvent cooling crystallization is required[3]. This protocol utilizes a self-validating feedback loop to ensure crystalline purity.

Step 1: Dissolution & Clarification

• Dissolve the crude API in 5 volumes of Ethyl Acetate at 65°C.

• Perform a hot filtration through a 0.45 µm PTFE filter to remove mechanical impurities and undissolved aggregates.

Step 2: Metastable Zone Entry (Anti-Solvent Phase 1)

• Maintain temperature at 65°C. Slowly dose 2 volumes of Heptane over 60 minutes.

• Causality: Slow addition prevents localized supersaturation spikes, which are the primary thermodynamic drivers for LLPS[4].

Step 3: Seeding & Isothermal Hold

• Cool the reactor to 55°C. Introduce 1% w/w phase-pure seed crystals (slurried in Heptane).

• Self-Validation Check: Hold isothermally for 60 minutes. Monitor the slurry using an in-line ATR-FTIR probe. A continuous decrease in the dissolved solute peak confirms that the seed bed is actively consuming supersaturation. If the concentration remains static, the seeds have dissolved (indicating the system is undersaturated) and you must re-seed.

Step 4: Anti-Solvent Dosing (Phase 2)

• Dose an additional 5 volumes of Heptane over 4 hours using a linear or concave dosing profile.

Step 5: Controlled Cooling & Isolation

• Cool the suspension to 5°C at a strict rate of 0.1°C/min.

• Self-Validation Check: Perform a mother liquor concentration check via HPLC before filtration. The concentration must match the theoretical solubility limit (~12 mg/mL). A higher value indicates incomplete crystallization.

• Filter, wash with cold EtOAc/Heptane (1:4), and dry under vacuum at 40°C.

Troubleshooting Guides & FAQs

Q1: My batch is forming a milky, sticky emulsion instead of a crystal slurry. How do I fix this?

A: You are experiencing Liquid-Liquid Phase Separation (LLPS) , or "oiling out". The integration of solute molecules into the rigid crystal lattice is kinetically hindered by the flexible diethylamino group, causing the supersaturated solution to separate into a solute-rich oil phase and a solvent-rich phase[4]. Resolution: Do not attempt to filter an oiled-out batch, as the droplets act as an excellent solvent for impurities[1]. Re-heat the reactor to 65°C until the solution clarifies. Reduce your cooling rate to 0.1°C/min, ensure you are seeding strictly within the metastable zone, and extend the isothermal hold post-seeding to allow crystal growth to outcompete droplet formation.

Q2: The isolated product shows variable melting points and different XRPD patterns across batches. How do I control the form?

A: Sulfonamides are notorious for polymorphism due to the versatile hydrogen-bonding capabilities of the -SO₂NH₂ group, which can act as both an H-bond donor and acceptor in multiple packing motifs[5],[2]. Resolution: Polymorphic consistency requires strict avoidance of spontaneous (primary) nucleation. Ensure your seed crystals are 100% phase-pure. If a metastable form appears, implement a temperature cycling (Ostwald ripening) step between 45°C and 55°C for 4 hours prior to final cooling. The thermodynamic driving force will dissolve the more soluble metastable form and deposit it onto the stable polymorph.

Q3: The filter cake is extremely slow to drain and forms a hard, gummy block upon drying.

A: A sticky filter cake indicates that residual oiling-out droplets spontaneously solidified late in the process. When LLPS droplets solidify, they form amorphous agglomerates rather than discrete, faceted crystals, trapping mother liquor and impurities within the interstitial spaces[4],[1]. Resolution: Refer to the diagnostic workflow below. You must adjust the solvent matrix to increase the ratio of the good solvent (EtOAc) during the nucleation phase, which shifts the binodal curve and widens the metastable zone, allowing for clean crystalline growth[3].

Diagnostic Workflow: Resolving Phase Separation

Fig 1. Diagnostic workflow for resolving Liquid-Liquid Phase Separation (oiling out).

References

• [3] Tung, H.-H., Paul, E. L., Midler, M., & McCauley, J. A. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Booksplease / John Wiley & Sons. 3

• [6] Koskinen, M. (2018). Effect of Liquid-Liquid Phase Separation During Crystallization. Lappeenranta University of Technology (LUTPub).6

• [4] Mettler Toledo. (n.d.). Oiling Out in Crystallization.4

• [5] National Center for Biotechnology Information (PMC). (2022). Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. 5

• [1] Lu, J., et al. (2012). Study on the Oiling-out and Crystallization for the Purification of Idebenone. Organic Process Research & Development, American Chemical Society. 1

• [2] Yang, S. S., & Guillory, J. K. (1972). Polymorphism in Sulfonamides. Journal of Pharmaceutical Sciences (via ResearchGate).2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. booksplea.se [booksplea.se]
• 4. mt.com [mt.com]
• 5. Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lutpub.lut.fi [lutpub.lut.fi]

Overcoming steric hindrance in 4-substituted pyridine synthesis

Advanced Technical Support Center: Overcoming Steric Hindrance in 4-Substituted Pyridine Synthesis

Welcome to the Application Scientist Troubleshooting Portal. This guide is engineered for drug development professionals and synthetic chemists facing mechanistic bottlenecks when functionalizing the C4 position of pyridines with sterically demanding substituents. Below, we dissect the causality behind common failures and provide self-validating protocols to ensure experimental success.

Section 1: Radical Pathways and the Minisci Reaction

Q: When attempting a Minisci reaction with a bulky alkyl radical (e.g., cyclohexyl or tert-butyl), I get poor yields and an inseparable mixture of C2 and C4 isomers. How can I force absolute C4 selectivity?

Expert Insight: The classical Minisci reaction relies on the nucleophilic attack of carbon-centered radicals on electron-deficient protonated pyridines. While inherent spin density is high at both the C2 and C4 positions, simple unactivated pyridines almost always yield frustrating regioisomer mixtures [1]. When introducing bulky radicals, the natural steric penalty at the C2 position (adjacent to the solvated N-H group) increases, but this is rarely enough to completely prevent mixed product formation.

To achieve absolute C4 regioselectivity, you must artificially amplify the steric bulk at the nitrogen atom. Utilizing a maleate-derived blocking group or forming a bulky N-pyridinium intermediate sterically shields the C2 and C6 positions. This forces the bulky radical to exclusively attack the sterically accessible C4 position [2].

Mechanistic logic of directing radical additions to C4 via N-activation and steric shielding.

Quantitative Data: Impact of Sterics and Blocking Groups on Minisci Regioselectivity

Reaction Strategy	Radical Source	Steric Bulk of Radical	C2 Yield (%)	C4 Yield (%)	Regioselectivity (C4:C2)
Unactivated Pyridine	Ethyl	Low	42	38	~ 0.9 : 1
Unactivated Pyridine	Cyclohexyl	High	18	55	~ 3.0 : 1
N-Pyridinium Cation	Allylic	Medium	< 5	85	> 17.0 : 1
Maleate Blocking Group	Cyclohexyl	High	0	92	Exclusive C4

Protocol: Regioselective C4-Alkylation via Maleate Blocking Self-Validation Check: If any C2 alkylation is observed via crude NMR, the maleate blocking group was not quantitatively installed in Step 1.

• N-Activation: Dissolve the native pyridine (1.0 equiv) in anhydrous dichloromethane (DCM). Add dimethyl acetylenedicarboxylate (DMAD, 1.1 equiv) dropwise at 0 °C. Stir for 2 hours to form the zwitterionic maleate-blocked intermediate.

• Radical Generation: Swap the solvent to a biphasic mixture of DCE/H2O (1:1). Add the bulky carboxylic acid (e.g., cyclohexanecarboxylic acid, 3.0 equiv), AgNO3 (20 mol%), and (NH4)2S2O8 (2.0 equiv).

• Decarboxylative Coupling: Heat the mixture to 50 °C for 4 hours. The silver catalyst oxidatively decarboxylates the acid, generating the bulky alkyl radical, which exclusively attacks the C4 position.

• Deprotection: Add DBU (3.0 equiv) and heat to 80 °C for 2 hours to eliminate the maleate blocking group, yielding the pure 4-alkylpyridine.

Section 2: Transition-Metal Catalyzed Cross-Coupling

Q: My Suzuki-Miyaura coupling between 4-chloropyridine and a 2,6-disubstituted arylboronic acid is failing. I see rapid consumption of the boronic acid but no product. What is happening?

Expert Insight: You are experiencing a lethal combination of catalyst poisoning and protodeboronation. Pyridine nitrogens are excellent σ-donors and can tightly bind to palladium(II) intermediates, displacing standard phosphine ligands (like PPh3 or dppf) to form off-cycle, unreactive [Pd(Py)2Cl2] complexes [3]. Furthermore, sterically hindered boronic acids undergo transmetalation very slowly. If transmetalation is slower than the competing hydrolysis of the C-B bond, the boronic acid will rapidly protodeboronate into the corresponding arene.

To overcome this, you must use a highly active, bulky, and electron-rich Buchwald ligand (e.g., XPhos or SPhos). The extreme steric bulk of XPhos prevents the pyridine nitrogen from coordinating to the palladium center, while its electron richness accelerates the rate-limiting reductive elimination step of the bulky C4-aryl group.

Troubleshooting workflow for overcoming protodeboronation and catalyst poisoning in Suzuki couplings.

Protocol: Optimized Suzuki-Miyaura Coupling for Bulky 4-Substituted Pyridines Self-Validation Check: The use of a G3 precatalyst ensures a high concentration of the active Pd(0) species. A rapid color shift from yellow to deep red/brown upon base addition confirms active catalyst generation.

• Catalyst Activation: In an argon-filled glovebox, combine XPhos Pd G3 precatalyst (5 mol%) and XPhos ligand (5 mol%) in anhydrous, degassed THF. Stir for 10 minutes.

• Reagent Assembly: Add 4-chloropyridine (1.0 equiv) and the sterically hindered arylboronic acid (1.5 equiv). The excess boronic acid compensates for minor background protodeboronation.

• Base Addition: Add a degassed aqueous solution of K3PO4 (0.5 M, 3.0 equiv). The biphasic system (THF/H2O) facilitates rapid transmetalation without requiring high temperatures that exacerbate boronic acid decomposition.

• Reaction and Workup: Stir at 65 °C for 12 hours. Quench with saturated NH4Cl, extract with EtOAc, and purify via silica gel chromatography (pre-treated with 1% Et3N to prevent streaking of the basic pyridine product).

Section 3: N-Oxide Umpolung Activation

Q: Can I use Pyridine N-oxides to bypass the need for transition metals when installing bulky nucleophiles at C4?

Expert Insight: Yes. Converting pyridine to its N-oxide dramatically alters its electronic properties, making both the C2 and C4 positions highly electrophilic. While nucleophilic attack on simple pyridine N-oxides typically favors the C2 position, the introduction of bulky nucleophiles (e.g., Grignard reagents or bulky enolates) shifts the regioselectivity entirely toward C4. This is due to the severe steric hindrance imposed by the N-oxide oxygen atom at the adjacent C2/C6 positions. After nucleophilic addition and rearomatization, the N-oxide can be seamlessly reduced (using PCl3 or H2/Pd) to reveal the sterically encumbered 4-substituted pyridine.

References

• Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals. Journal of the American Chemical Society.1

• Practical and Regioselective Synthesis of C4-Alkylated Pyridines. PMC - NIH.2

• Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. PMC - NIH.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Practical and Regioselective Synthesis of C4-Alkylated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity - PMC [pmc.ncbi.nlm.nih.gov]

Reducing byproduct formation in sulfonamide coupling reactions

Welcome to the Technical Support Center for Sulfonamide Synthesis. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize sulfonamide coupling workflows.

Sulfonamide bond formation—typically achieved by reacting a sulfonyl chloride with an amine—is a cornerstone reaction in medicinal chemistry. However, the electrophilic nature of sulfonyl chlorides and the variable nucleophilicity of amines often lead to competing side reactions. This guide dissects the mechanistic causality behind these byproducts and provides field-proven, self-validating protocols to ensure high-yielding, clean conversions.

Mechanistic Overview of Byproduct Formation

Before troubleshooting, it is critical to understand the competing kinetic pathways in a standard sulfonylation reaction. The two most prevalent byproducts are sulfonic acids (via hydrolysis) and bis-sulfonamides (via over-reaction).

Kinetic pathways in sulfonamide synthesis: desired product vs. common byproducts.

Troubleshooting & FAQs

Q1: I am seeing a massive amount of sulfonic acid in my crude LC-MS. How do I prevent sulfonyl chloride hydrolysis?

The Causality: Sulfonyl chlorides are highly susceptible to nucleophilic attack by water. If your solvent is not strictly anhydrous, or if you are using a highly nucleophilic base like DMAP (which forms a highly reactive, moisture-sensitive sulfonylpyridinium intermediate), ambient moisture will rapidly hydrolyze your starting material into the unreactive sulfonic acid. The Solution:

• Strictly Anhydrous Conditions: Use Schlenk techniques, dry solvents (e.g., over molecular sieves), and non-nucleophilic bases like N,N-Diisopropylethylamine (DIPEA).

• Schotten-Baumann Conditions: Counterintuitively, running the reaction in a biphasic aqueous/organic system (e.g., aqueous Na₂CO₃ and 2-MeTHF) can protect the sulfonyl chloride. The sulfonyl chloride remains partitioned in the organic phase and reacts with the amine at the interface, protecting it from bulk aqueous hydrolysis[1][2].

Q2: My primary amine is forming a tertiary "bis-sulfonamide" byproduct. How can I stop this?

The Causality: When a primary amine reacts with a sulfonyl chloride, it forms a secondary mono-sulfonamide. The N-H proton of this mono-sulfonamide is highly acidic (pKa ~10) due to the strong electron-withdrawing nature of the sulfonyl group. In the presence of excess base, it is deprotonated to form a sulfonamide anion, which is a potent nucleophile that attacks a second equivalent of sulfonyl chloride, yielding a bis-sulfonamide[3]. The Solution:

• Stoichiometric Control: Use a slight excess of the primary amine (1.5 to 2.0 equiv) relative to the sulfonyl chloride, ensuring the amine outcompetes the mono-sulfonamide for the electrophile.

• Post-Reaction Cleavage: If bis-sulfonylation is unavoidable (especially with highly reactive sulfonyl chlorides), allow the reaction to proceed to the bis-sulfonamide, then treat the crude mixture with K₂CO₃ in Methanol (MeOH). This selectively cleaves the second sulfonyl group, reverting the byproduct back to the desired mono-sulfonamide[3].

Q3: My amine is sterically hindered/electron-deficient and won't react, resulting in unreacted starting materials.

The Causality: Weak nucleophiles (e.g., anilines with electron-withdrawing groups or bulky aliphatic amines) cannot overcome the activation energy barrier to attack the sulfonyl chloride at room temperature. The Solution: Utilize a Lewis acid promoter. Trimethylsilyl trifluoromethanesulfonate (TMSOTf) in combination with pyridine can highly activate the sulfonyl chloride, driving the reaction to completion even for notoriously unreactive substrates[3].

Quantitative Data: Solvent & Base System Comparison

To aid in experimental design, the following table synthesizes the performance metrics of common coupling systems based on byproduct risk and scalability.

Reaction System	Typical Yield	Hydrolysis Risk	Bis-sulfonylation Risk	Scalability	Best Application
Pyridine (Neat)	70-85%	Low (if dry)	High (for 1° amines)	Poor (Toxicity)	Routine lab-scale synthesis.
DIPEA / DCM	80-95%	Medium	Medium	Good	Standard anhydrous coupling.
Na₂CO₃ / H₂O / 2-MeTHF	85-98%	Low (Interfacial)	Low	Excellent	Green chemistry, large-scale API synthesis[2].
TMSOTf / Pyridine / MeCN	80-90%	High (Moisture sens.)	Very High	Fair	Electron-deficient or sterically hindered amines[3].

Diagnostic Workflow for Sulfonamide Reactions

Use the following decision tree to isolate and resolve your specific reaction failure mode.

Diagnostic decision tree for optimizing sulfonamide coupling reactions.

Standardized Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step without confirming the success of the previous one via TLC or LC-MS.

Protocol A: Biphasic Schotten-Baumann Synthesis (Minimizes Hydrolysis)

Ideal for scalable, eco-friendly synthesis avoiding toxic organic bases.

• Preparation: Dissolve the amine (1.0 mmol) in 2-Methyltetrahydrofuran (2-MeTHF) (5.0 mL).

• Base Addition: Prepare a 1.0 M aqueous solution of Na₂CO₃. Add 2.0 mL (2.0 mmol, 2.0 equiv) to the organic amine solution. Stir vigorously to create a biphasic emulsion.

• Electrophile Addition: Cool the biphasic mixture to 0 °C. Dissolve the sulfonyl chloride (1.1 mmol, 1.1 equiv) in 2-MeTHF (2.0 mL) and add it dropwise over 15 minutes. Causality Note: Slow addition prevents localized heating and suppresses bis-sulfonylation.

• Reaction: Remove the ice bath and stir vigorously at room temperature for 2–4 hours.

• Validation: Stop stirring, allow the layers to separate, and sample the upper organic layer for LC-MS. The sulfonyl chloride should be completely consumed.

• Workup: Separate the organic layer, wash with 1M HCl (to remove unreacted amine), brine, dry over Na₂SO₄, and concentrate under reduced pressure[2].

Protocol B: Bis-sulfonamide Cleavage (Rescuing Over-Reacted Mixtures)

Ideal for primary amines that have undergone unavoidable bis-sulfonylation.

• Identification: Confirm the presence of the bis-sulfonamide mass [M+H]⁺ in the crude reaction mixture via LC-MS.

• Solvent Exchange: Concentrate the crude reaction mixture to dryness to remove the original reaction solvent (e.g., DCM or MeCN).

• Cleavage Setup: Dissolve the crude residue in Methanol (MeOH) to achieve a 0.2 M concentration.

• Base Addition: Add solid Potassium Carbonate (K₂CO₃) (5.0 mmol, 5.0 equiv relative to the original amine starting material).

• Reaction: Stir the suspension at room temperature. For highly recalcitrant bis-sulfonamides, heat the mixture to 60 °C[3].

• Validation: Monitor by LC-MS every 30 minutes. You will observe the bis-sulfonamide peak disappear as the desired mono-sulfonamide peak grows.

• Workup: Once cleavage is complete, filter the mixture to remove excess K₂CO₃ salts, concentrate the filtrate, and purify via flash chromatography.

References

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. Available at:[Link]

• Silyl Triflate-Promoted Sulfonylations. Organic Letters - ACS Publications. Available at:[Link]

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives. MDPI. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Chromatographic Separation of 5-Bromo and 5-Chloro Pyridine Analogs

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel pharmaceuticals and agrochemicals, the precise separation of structurally similar halogenated pyridine analogs is a frequent and critical challenge. The 5-bromo and 5-chloro pyridine cores are common synthons, and their effective separation is paramount for ensuring the purity, efficacy, and safety of the final products. This guide provides an in-depth technical comparison of chromatographic strategies for resolving these closely related compounds, supported by established principles and extrapolated experimental data.

The Challenge of Separating Structurally Similar Halogenated Pyridines

The primary difficulty in separating 5-bromo and 5-chloro pyridine analogs lies in their subtle physicochemical differences.[1] While the bromo-substituted compound is heavier and generally more lipophilic than its chloro counterpart, their similar pyridine backbone and the relatively small difference in the properties of the halogen substituents can lead to co-elution in non-optimized chromatographic systems.[2] Key physicochemical properties that influence their chromatographic behavior include polarity, pKa, and volatility.[3]

Physicochemical Properties of 5-Bromo and 5-Chloro Pyridine Analogs

Property	5-Bromopyridine	5-Chloropyridine	Rationale for Chromatographic Impact
Molecular Weight	158.00 g/mol	113.55 g/mol	Affects volatility in GC and can have a minor influence on retention in HPLC.
Boiling Point	~177 °C	~148 °C	A significant difference in boiling points suggests that Gas Chromatography (GC) is a promising separation technique.[4][5]
Polarity/Lipophilicity (logP)	Higher (more lipophilic)	Lower (less lipophilic)	In Reverse-Phase HPLC (RP-HPLC), the more lipophilic 5-bromopyridine is expected to have a longer retention time.[3]
pKa	~2.8	~2.8	The similar basicity of the pyridine nitrogen means that altering the mobile phase pH in RP-HPLC will have a similar effect on the ionization of both compounds, potentially making pH-based selectivity enhancement challenging.[6]

Comparative Analysis of Chromatographic Techniques

This section compares the efficacy of Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), Normal-Phase High-Performance Liquid Chromatography (NP-HPLC), and Gas Chromatography (GC) for the separation of 5-bromo and 5-chloro pyridine analogs.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful and versatile technique for the separation of moderately polar to nonpolar compounds. The separation is based on the partitioning of the analytes between a nonpolar stationary phase (typically C18) and a polar mobile phase.

Principle of Separation: In RP-HPLC, the more lipophilic 5-bromopyridine will interact more strongly with the hydrophobic C18 stationary phase, leading to a longer retention time compared to the more polar 5-chloropyridine.[3]

Expected Elution Order: 5-Chloropyridine followed by 5-Bromopyridine.

Caption: RP-HPLC separation of 5-bromo and 5-chloro pyridine analogs.

Experimental Protocol: RP-HPLC

This protocol is a starting point and may require optimization for specific analogs.

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: 30% B to 70% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve samples in a 50:50 mixture of water and acetonitrile.

Normal-Phase High-Performance Liquid Chromatography (NP-HPLC)

NP-HPLC utilizes a polar stationary phase (e.g., silica) and a non-polar mobile phase. This technique is particularly effective for separating isomers.[7]

Principle of Separation: In NP-HPLC, the more polar 5-chloropyridine will interact more strongly with the polar silica stationary phase, resulting in a longer retention time. The less polar 5-bromopyridine will elute earlier.

Expected Elution Order: 5-Bromopyridine followed by 5-Chloropyridine.

Caption: NP-HPLC separation of 5-bromo and 5-chloro pyridine analogs.

Experimental Protocol: NP-HPLC

• Instrumentation: HPLC system with a UV detector.

• Column: Silica, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase: Hexane:Isopropanol (95:5 v/v).

• Flow Rate: 1.2 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve samples in the mobile phase.

Gas Chromatography (GC)

Given the volatility of 5-bromo and 5-chloro pyridine analogs and their significant difference in boiling points, GC is a highly suitable technique for their separation.[5]

Principle of Separation: In GC, separation is based on the partitioning of analytes between a gaseous mobile phase and a liquid or solid stationary phase within a heated column. The compound with the lower boiling point (5-chloropyridine) will travel through the column faster and elute first.[5]

Expected Elution Order: 5-Chloropyridine followed by 5-Bromopyridine.

Caption: GC separation of 5-bromo and 5-chloro pyridine analogs.

Experimental Protocol: GC-MS

• Instrumentation: Gas chromatograph with a mass spectrometer (MS) detector.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 180 °C at 10 °C/min.

  • Hold at 180 °C for 5 minutes.

• Injector Temperature: 250 °C.

• Transfer Line Temperature: 280 °C.

• Injection Mode: Split (10:1).

• Injection Volume: 1 µL.

• MS Detection: Electron ionization (EI) at 70 eV, scanning from m/z 40-200.

• Sample Preparation: Dissolve samples in a suitable solvent such as dichloromethane or ethyl acetate.

Summary of Technique Comparison

Feature	Reverse-Phase HPLC	Normal-Phase HPLC	Gas Chromatography
Principle	Partitioning based on polarity (hydrophobicity).	Adsorption based on polarity.	Partitioning based on volatility and interaction with stationary phase.
Stationary Phase	Non-polar (e.g., C18)	Polar (e.g., Silica)	Non-polar to moderately polar (e.g., 5% phenyl polysiloxane)
Mobile Phase	Polar (e.g., Water/Acetonitrile)	Non-polar (e.g., Hexane/Isopropanol)	Inert Gas (e.g., Helium)
Expected Elution Order	5-Chloro then 5-Bromo	5-Bromo then 5-Chloro	5-Chloro then 5-Bromo
Advantages	Robust, reproducible, wide applicability.	Excellent for isomer separation.[7]	High resolution, fast analysis times, sensitive detection with MS.
Disadvantages	May require method development to achieve baseline separation.	Sensitive to water content in the mobile phase, can have longer equilibration times.	Analytes must be thermally stable and volatile.

Conclusion and Recommendations

The choice of chromatographic technique for the separation of 5-bromo and 5-chloro pyridine analogs depends on the specific requirements of the analysis.

• For routine purity analysis and quantitation, Gas Chromatography (GC) is often the preferred method due to its high resolution, speed, and the significant difference in the boiling points of the analytes.[4][5]

• Reverse-Phase HPLC (RP-HPLC) is a robust and versatile alternative, particularly when dealing with less volatile derivatives or when GC is not available. The expected greater retention of the 5-bromo analog provides a good basis for method development.

• Normal-Phase HPLC (NP-HPLC) can be a powerful tool for resolving these isomers, especially if RP-HPLC proves insufficient.[7]

Ultimately, method development and optimization will be crucial for achieving baseline separation and accurate quantification. The protocols provided in this guide serve as a solid foundation for this process.

References

• Journal of Chromatography A. (n.d.). Elsevier. Retrieved from [Link]

• Guides for method development. (n.d.). YMC. Retrieved from [Link]

• General HPLC Methods. (n.d.). Retrieved from [Link]

• Determination of liquid chromatography/flame ionization detection response factors for N-heterocycles, carboxylic acids, halogenated compounds, and others. (2020). Analytical and Bioanalytical Chemistry, 412(1), 171-179.

• Journal of Chromatography A. (n.d.). SciSpace. Retrieved from [Link]

• HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Enantioseparation of 5,5′-Dibromo-2,2′-dichloro-3-selanyl-4,4′-bipyridines on Polysaccharide-Based Chiral Stationary Phases: Exploring Chalcogen Bonds in Liquid-Phase Chromatography. (2021). Molecules, 26(1), 223.

• Separation of 5-Bromopyridine-2,3-diamine on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. (n.d.). HELIX Chromatography. Retrieved from [Link]

• Refinement of Computational Access to Molecular Physicochemical Properties: From Ro5 to bRo5. (2018). Molecular Pharmaceutics, 15(10), 4571-4585.
• Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. (2014). Accounts of Chemical Research, 47(3), 734-745.

• Journal of Chromatography & Separation Techniques. (n.d.). Longdom Publishing. Retrieved from [Link]

• Analytical Method Development by High Performance Liquid Chromatography. (2022). International Journal of Trend in Scientific Research and Development, 6(4), 237-245.
• A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation: Insights into Chromatographic Parameter Variability. (2024). International Journal of Research and Development in Pharmacy & Life Sciences, 13(5), 5363-5373.
• Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chromatography. (2009).

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• Separation of Pyridine, 2-bromo-5-methyl- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

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• Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. (2019). ResearchGate. Retrieved from [Link]

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• HPLC Methods for analysis of Pyridine. (n.d.). HELIX Chromatography. Retrieved from [Link]

• Retention Behavior of Pyridinium Oximes on PFP Stationary Phase in High-Performance Liquid Chromatography. (2020). ResearchGate. Retrieved from [Link]

• Combining High-Resolution Gas Chromatographic Continuous Fraction Collection with Nuclear Magnetic Resonance Spectroscopy: Possibilities of Analyzing a Whole GC Chromatogram. (2020). Analytical Chemistry, 92(15), 10326-10334.

• Mechanisms of retention in HPLC. (2013). Retrieved from [Link]

• Gas chromatography using a resistively heated column with mass spectrometric detection for rapid analysis of pyridine released from Bacillus spores. (2005). ResearchGate. Retrieved from [Link]

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• The Key to Accurate Analysis- Chromatographic Resolution. (2023). ResearchGate. Retrieved from [Link]

• meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. (2024). Organic Syntheses, 101, 524-541.

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Difference in reactivity between 4-diethylamino and 4-amino pyridine sulfonamides

Comparative Reactivity Guide: 4-Diethylamino vs. 4-Amino Pyridine in Sulfonylation Workflows

Executive Summary

In chemical literature and drug development, the terminology surrounding "pyridine sulfonamides" can be deceptively nuanced. When comparing the reactivity of 4-diethylaminopyridine (DEAP) and 4-aminopyridine (4-AP) in the context of sulfonylation, we are fundamentally comparing a catalytic intermediate against a stable product .

Because DEAP lacks an N–H bond on its exocyclic amine, it cannot form a neutral sulfonamide. Instead, it forms a transient, highly reactive N-sulfonylpyridinium salt. Conversely, 4-AP readily deprotonates after nucleophilic attack to form a stable, isolable N-(pyridin-4-yl)sulfonamide[1][2]. This guide objectively compares these two divergent reactivity profiles, providing mechanistic causality, quantitative data, and self-validating experimental protocols.

Mechanistic Divergence: The "Why" Behind the Reactivity

The stark difference in reactivity between these two pyridine derivatives is governed by the structural nature of their exocyclic nitrogen atoms.

• 4-Diethylaminopyridine (DEAP) - The Super-Nucleophile: DEAP operates via a nucleophilic addition mechanism identical to the widely used catalyst DMAP. The lone pair electrons of the tertiary diethylamino group stabilize the positive charge of the N-sulfonylpyridinium intermediate by resonance (+M effect). This significantly lowers the overall activation energy barrier (by approximately ~0.15 eV compared to standard bases), making the sulfonyl group a superior electrophile for subsequent attack by weak nucleophiles[1]. The intermediate is strictly transient.

• 4-Aminopyridine (4-AP) - The Stoichiometric Substrate: 4-AP possesses a primary exocyclic amine. Upon nucleophilic attack on a sulfonyl chloride, the resulting intermediate readily undergoes deprotonation in an alkaline medium. This proton loss neutralizes the charge, yielding a thermodynamically stable N-(pyridin-4-yl)sulfonamide that is inert to further nucleophilic transfer, effectively acting as a dead-end product[2].

Mechanistic pathways: DEAP catalytic turnover vs. 4-AP stable sulfonamide formation.

Quantitative Performance Comparison

The table below summarizes the core kinetic and thermodynamic differences between the two molecules when subjected to standard sulfonylation conditions.

Property / Metric	4-Diethylaminopyridine (DEAP)	4-Aminopyridine (4-AP)
Chemical Role	Nucleophilic Catalyst	Substrate / Reactant
Sulfonylated Species	N-Sulfonylpyridinium chloride	N-(Pyridin-4-yl)sulfonamide
Species Stability	Highly reactive (Transient)	Thermodynamically stable
Energy Barrier Shift	Significantly lowered (~0.15 eV)	N/A (Stoichiometric conversion)
Exocyclic Amine	Tertiary (Sterically hindered)	Primary (Available for deprotonation)
Catalytic Turnover	>10³ cycles	0 (Dead-end product)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, where visual or physical cues confirm the success of the mechanistic pathway.

Protocol A: DEAP-Catalyzed Sulfonylation (Catalytic Workflow)

Objective: Sulfonylation of a sterically hindered or weak nucleophile (amine/alcohol) using DEAP as a catalyst.

• Initiation: Dissolve the target nucleophile (1.0 equiv) and triethylamine (TEA, 1.2 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the mixture to 0 °C.

• Catalyst Addition: Add 5–10 mol% of DEAP to the solution.

• Electrophile Addition: Dissolve the sulfonyl chloride (1.1 equiv) in anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes.

• Turnover & Quench: Allow the reaction to warm to room temperature and stir for 2–12 hours. Quench with saturated aqueous NaHCO₃ and extract with DCM.

Causality & Self-Validation: The reaction is performed at 0 °C to prevent the exothermic degradation of the highly reactive N-sulfonylpyridinium intermediate. TEA is strictly required as an auxiliary base to act as a thermodynamic sink for the generated HCl; without it, DEAP would be irreversibly protonated, halting the catalytic cycle[3]. A transient yellowing of the solution often validates the successful formation of the active DEAP-sulfonyl complex.

Self-validating experimental workflow for DEAP-catalyzed sulfonylation.

Protocol B: Synthesis of 4-Aminopyridine Sulfonamides (Stoichiometric Workflow)

Objective: Synthesis of a stable N-(pyridin-4-yl)sulfonamide for downstream drug screening.

• Initiation: Dissolve 4-aminopyridine (1.0 equiv) in tetrahydrofuran (THF).

• Base Addition: Add an equal volume of 1M aqueous potassium hydroxide (KOH) to serve as the alkaline medium.

• Electrophile Addition: Add the sulfonyl chloride (1.0 equiv) portion-wise to the biphasic mixture at room temperature.

• Isolation: Stir vigorously for 4 hours. Neutralize the aqueous layer with dilute HCl to precipitate the sulfonamide product. Filter and recrystallize from ethanol.

Causality & Self-Validation: The reaction utilizes an aqueous alkaline medium (KOH) to serve a dual purpose: it neutralizes the generated HCl and drives the deprotonation of the intermediate to form the final neutral sulfonamide[2]. The self-validating aspect of this protocol is the phase behavior: the stable sulfonamide product typically precipitates upon neutralization, allowing for immediate visual confirmation of conversion and high-purity isolation via simple filtration.

References

• Title: DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support Source: PMC (nih.gov) URL: [Link]

• Title: Synthesis and Complexation of Monotosylated 4-Aminopyridine with Nickel (II) and Iron (II) Ions Source: Scholar Hub Universitas Indonesia (ui.ac.id) URL: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide

Advanced Laboratory Safety & Logistics Guide: Handling 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide

As a Senior Application Scientist, I approach chemical safety not as a checklist of arbitrary rules, but as a logical system dictated by molecular structure. When handling specialized research intermediates like 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide (CAS: 1352499-44-5) , standard safety protocols must be adapted to address the specific reactivity and pharmacokinetic potential of the molecule.

This guide provides drug development professionals and synthetic chemists with field-proven, mechanistic-driven procedures for the safe handling, operational processing, and disposal of this halogenated pyridine derivative.

Mechanistic Hazard Assessment

While a highly specific Safety Data Sheet (SDS) for 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide may be sparse due to its status as a novel R&D intermediate, we can construct a highly accurate hazard profile by analyzing its functional groups against structurally similar compounds like 2-chloroimidazo[1,2-a]pyridine-3-sulfonamide and 3-bromo-2-chloro-6-picoline[1][2].

• The Bromine Substituent: Halogenation significantly increases the lipophilicity (LogP) of the pyridine ring. This means the compound can more easily partition into and cross the lipid bilayers of human skin, increasing the risk of systemic absorption upon dermal contact[1].

• The Pyridine-3-Sulfonamide Core: Sulfonamides are known sensitizers and can cause severe pH-dependent irritation to ocular mucosa and the respiratory tract if inhaled as a fine particulate[2].

• The Diethylamino Group: Alkylamines can act as weak bases, potentially causing localized skin irritation (erythema) upon prolonged exposure[2].

Extrapolated GHS Hazard Classification Data To standardize your laboratory's risk assessment, incorporate the following quantitative hazard data into your institutional safety plan:

Hazard Class	GHS Category	Signal Word	Mechanistic Rationale
Acute Toxicity (Oral)	Category 4	Warning	Functional groups may interact with off-target biological pathways if ingested[2].
Skin Corrosion/Irritation	Category 2	Warning	Lipophilic halogenated core disrupts epidermal lipid bilayers[2].
Serious Eye Damage	Category 2A	Warning	Sulfonamide moiety causes severe irritation to ocular mucosa[2].
STOT (Single Exposure)	Category 3	Warning	Aerosolized powder causes mechanical and chemical respiratory irritation[2].

Mandatory Personal Protective Equipment (PPE) Matrix

Do not rely on default laboratory attire. The selection of PPE must directly counter the lipophilic and particulate hazards of this specific molecule[3].

PPE Component	Specification	Causality & Scientific Rationale
Hand Protection	Double-layered Nitrile (≥ 4 mil)	Halogenated organics can rapidly permeate natural rubber latex. Nitrile provides a superior chemical barrier against lipophilic brominated compounds[3]. Double-gloving allows for immediate removal of the outer layer if contaminated.
Eye Protection	Chemical Splash Goggles	Standard safety glasses lack orbital seals. Goggles are mandatory to prevent micro-particulates of the sulfonamide from bypassing the lenses and contacting ocular fluid[3].
Respiratory	N95/P100 Particulate Respirator	Required only if weighing outside a certified fume hood. The sulfonamide powder poses a Category 3 respiratory hazard; a P100 filter traps >99.9% of airborne particulates[2][4].
Body Protection	Flame-resistant (FR) Lab Coat	Prevents dermal accumulation of chemical dust. Cuffs must be tucked under the inner nitrile glove to eliminate exposed skin at the wrists[3].

Operational Workflow: Step-by-Step Handling Protocol

Every protocol must be a self-validating system. By controlling the physical environment, we mitigate the chemical risk.

Protocol: Safe Weighing and Transfer

• Environmental Validation: Before opening the reagent bottle, verify that the chemical fume hood's face velocity is operating between 0.4–0.6 m/s (80–120 fpm). This ensures adequate capture of any aerosolized particulates[1].

• Static Mitigation: Highly functionalized sulfonamides often exhibit static cling, causing powder to jump and aerosolize. Wipe the exterior of your weighing boat with a static-reducing cloth, or use an ionizing bar inside the hood.

• Transfer Mechanics: Use a grounded micro-spatula. Transfer the solid smoothly; avoid aggressive scraping or dropping the powder from a height, which generates invisible dust clouds.

• Sealing & Transport: Once weighed, immediately cap the primary container. If the weighed material must be moved to another hood, place the weighing boat inside a secondary, sealed container (like a clean beaker with a watch glass) before traversing the lab.

• Decontamination: Wipe down the balance pan and surrounding hood surface with a solvent compatible with the compound (e.g., 70% isopropanol), followed by a dry wipe to remove dissolved residues[3].

Spill Response and Decontamination Logic

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination[3]. The following decision tree dictates the exact operational flow for containing halogenated pyridine spills.

Workflow for containment and decontamination of halogenated pyridine spills.

Decontamination Chemistry: Do not use strong acids or bases to clean up this compound, as extreme pH can trigger unintended hydrolysis of the sulfonamide group. Use an inert absorbent (like vermiculite or sand) for large quantities, and clean the residual surface with a mild detergent and water, followed by an alcohol wipe[3].

Logistical Waste Management & Disposal Plan

Because 5-Bromo-4-(diethylamino)pyridine-3-sulfonamide contains a bromine atom, it is strictly prohibited from entering standard organic waste streams or municipal drains[2].

Disposal Protocol:

• Segregation: All solid waste, contaminated gloves, and absorbent materials must be segregated into a dedicated "Halogenated Organic Waste" container[3].

• Solvent Compatibility: If the compound is dissolved in a solvent (e.g., DMF, Dichloromethane), the liquid waste must be collected in a compatible, properly labeled halogenated liquid waste carboy[1].

• Destruction Mechanism: Halogenated waste must be processed via high-temperature industrial incineration. The incineration facility utilizes specialized scrubber systems to neutralize the hydrobromic acid (HBr) gas generated when the carbon-bromine bonds are thermally cleaved.

• Regulatory Compliance: Ensure all waste manifests clearly denote the presence of "Brominated Pyridine Derivatives" to comply with local environmental protection regulations regarding halogenated pollutants[1].

References

• Aaron Chemicals. (2024). Safety Data Sheet: 2-Chloroimidazo[1,2-a]pyridine-3-sulfonamide.
• BenchChem. (2025). Navigating the Safe Disposal of 3,4,5-Tribromo-2,6-dimethylpyridine: A Guide for Laboratory Professionals.
• Capot Chemical. (2012). MSDS of 2-(Ethylsulfonyl)-imidazo-[1,2-a]-pyridine-3-sulfonamide.
• ChemPacific. (2025). Safety and Regulatory Notes: 3-Bromo-2-chloro-6-picoline.

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